3,4-Dimethylpiperazin-2-one hydrochloride

• CAS: 856845-76-6

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 3,4-Dimethylpiperazin-2-one Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and characterization of 3,4-Dimethylpiperazin-2-one hydrochloride. As a substituted piperazinone, this compound is of interest to researchers in medicinal chemistry and drug discovery due to the prevalence of the piperazine scaffold in a wide range of pharmacologically active molecules.[1] This document is intended to serve as a technical resource, offering insights into its molecular structure, synthesis, and analytical characterization.

Molecular Structure and Stereoisomerism

3,4-Dimethylpiperazin-2-one possesses a six-membered heterocyclic ring containing two nitrogen atoms, an amide functional group, and two methyl substituents at positions 3 and 4. The presence of two chiral centers at C3 and C4 gives rise to stereoisomerism. Specifically, the compound can exist as a pair of diastereomers: cis-3,4-dimethylpiperazin-2-one and trans-3,4-dimethylpiperazin-2-one. Each of these diastereomers is chiral and can exist as a pair of enantiomers.

The relative stereochemistry of the methyl groups significantly influences the conformation of the piperazinone ring and, consequently, its physicochemical and biological properties. The interconversion between different chair conformations of the piperazine ring can be studied using dynamic NMR spectroscopy.[2]

Caption: Diastereomers of 3,4-Dimethylpiperazin-2-one.

Synthesis and Preparation

A proposed synthetic pathway for 3,4-Dimethylpiperazin-2-one would involve the reaction of 1,2-diaminopropane with a 2-halopropionyl halide, such as 2-bromopropionyl bromide. This reaction would likely proceed via an initial acylation of one of the amino groups, followed by an intramolecular nucleophilic substitution to form the piperazinone ring.

Caption: Proposed synthetic workflow for 3,4-Dimethylpiperazin-2-one Hydrochloride.

Formation of the Hydrochloride Salt

The free base, 3,4-Dimethylpiperazin-2-one, contains a secondary amine at the 4-position which can be protonated by a strong acid to form a salt. The hydrochloride salt is typically prepared by treating a solution of the free base in a suitable organic solvent (e.g., diethyl ether, isopropanol) with a solution of hydrogen chloride in the same or a compatible solvent.[5] The resulting salt generally exhibits increased crystallinity and solubility in aqueous media.[6]

Physicochemical Properties

Specific experimental data for 3,4-Dimethylpiperazin-2-one hydrochloride is scarce. However, its properties can be estimated based on the parent compound, piperazin-2-one, and other methylated piperazine derivatives.

Property	Estimated Value/Information	Source/Basis
Molecular Formula	C₆H₁₃ClN₂O	-
Molecular Weight	164.63 g/mol	-
Appearance	Likely a white to off-white crystalline solid	General property of amine hydrochlorides
Solubility	Expected to be soluble in water and polar protic solvents	Increased polarity of the salt form
pKa	The pKa of the protonated N4-amine is likely in the range of 7-9	Based on similar N-alkyl piperazines
Melting Point	Expected to be higher than the free base and likely with decomposition	General property of amine hydrochlorides

Spectroscopic Characterization

Spectroscopic analysis is essential for the structural elucidation and confirmation of 3,4-Dimethylpiperazin-2-one hydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the presence of diastereomers. Key signals would include:

  • Doublets for the C3 and C4 methyl groups.

  • Multiplets for the protons on the piperazinone ring.

  • A broad signal for the N-H proton of the amide, and a downfield signal for the protonated N4-amine. The chemical shifts and coupling constants of the C3 and C4 protons would be indicative of the cis or trans configuration.[7]

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for the two methyl carbons, the three ring methylene/methine carbons, and the carbonyl carbon (typically in the range of 165-175 ppm).[7]

Infrared (IR) Spectroscopy

The IR spectrum would provide information about the functional groups present.[8] Expected characteristic absorption bands include:

• ~3200-3400 cm⁻¹: N-H stretching vibrations of the amide and the protonated amine.

• ~2900-3000 cm⁻¹: C-H stretching vibrations of the methyl and methylene groups.

• ~1650-1680 cm⁻¹: A strong C=O stretching vibration of the amide (lactam) group.[9]

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation pattern of the molecule.[10][11]

• Molecular Ion: The mass spectrum would show the molecular ion peak corresponding to the free base (C₆H₁₂N₂O).

• Fragmentation: Common fragmentation pathways for piperazine derivatives involve cleavage of the ring and loss of substituents.[12]

Spectroscopic Technique	Expected Key Features
¹H NMR	Signals for two methyl groups, ring protons, and NH protons. Diastereomeric mixture will show two sets of signals.
¹³C NMR	Resonances for methyl, ring, and carbonyl carbons.
IR	Strong C=O stretch (~1670 cm⁻¹), N-H stretches (~3300 cm⁻¹), C-H stretches (~2950 cm⁻¹).
MS (EI)	Molecular ion peak for the free base, characteristic fragmentation pattern of the piperazine ring.

Reactivity and Stability

3,4-Dimethylpiperazin-2-one hydrochloride is expected to be a stable crystalline solid under normal laboratory conditions. The primary reactive sites are the nucleophilic nitrogen atom of the free base and the electrophilic carbonyl carbon of the amide. The amide bond can be hydrolyzed under strong acidic or basic conditions. The secondary amine can undergo further alkylation or acylation reactions.

Safety and Handling

While specific toxicity data for 3,4-Dimethylpiperazin-2-one hydrochloride is not available, piperazine derivatives should be handled with care. Many piperazine compounds are known to be irritants to the skin, eyes, and respiratory system. Some piperazine derivatives have shown psychoactive effects and can pose health risks.[13][14]

Recommended Safety Precautions:

• Handle in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• Store in a tightly closed container in a cool, dry place.

Experimental Protocols

Protocol 1: Proposed Synthesis of 3,4-Dimethylpiperazin-2-one

• To a solution of 1,2-diaminopropane (1 equivalent) and a non-nucleophilic base such as triethylamine (2.2 equivalents) in a suitable solvent like dichloromethane at 0 °C, add a solution of 2-bromopropionyl bromide (1 equivalent) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to separate the cis and trans diastereomers.

Protocol 2: Preparation of 3,4-Dimethylpiperazin-2-one Hydrochloride

• Dissolve the purified 3,4-Dimethylpiperazin-2-one in a minimal amount of a suitable solvent such as diethyl ether or methanol.

• Slowly add a solution of HCl in diethyl ether (e.g., 2 M) dropwise with stirring until precipitation is complete.

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum to yield the hydrochloride salt.

Protocol 3: NMR Sample Preparation and Analysis

• Dissolve approximately 5-10 mg of 3,4-Dimethylpiperazin-2-one hydrochloride in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆, or MeOD).

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz or higher).

• For detailed structural analysis, consider performing 2D NMR experiments such as COSY and HSQC.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. NMR-based investigations of acyl-functionalized piperazines concerning their conformational behavior in solution - RSC Advances (RSC Publishing) DOI:10.1039/C8RA09152H [pubs.rsc.org]
• 3. Two-Step Synthesis of 3,4-Dihydropyrrolopyrazinones from Ketones and Piperazin-2-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thieme-connect.com [thieme-connect.com]
• 5. m.youtube.com [m.youtube.com]
• 6. theses.gla.ac.uk [theses.gla.ac.uk]
• 7. Design, Synthesis and Biological Evaluation of Novel Piperazinone Derivatives as Cytotoxic Agents [apb.tbzmed.ac.ir]
• 8. researchgate.net [researchgate.net]
• 9. Piperazin-2-one | C4H8N2O | CID 231360 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. preprints.org [preprints.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Guide: Sourcing and Quality Validation of 3,4-Dimethylpiperazin-2-one Hydrochloride

Primary CAS Reference (Free Base): 496971-06-3 Target Form: Hydrochloride Salt (HCl) Content Type: Technical Whitepaper Audience: Medicinal Chemists, CMC Leads, and Procurement Specialists[1]

Executive Summary & Chemical Identity

In the landscape of small molecule drug discovery, 3,4-Dimethylpiperazin-2-one (CAS 496971-06-3) serves as a critical heterocyclic building block, particularly in the synthesis of kinase inhibitors and GPCR ligands where the piperazinone scaffold provides essential hydrogen-bonding interactions and conformational rigidity.[1]

While the CAS 496971-06-3 specifically designates the free base form, pharmaceutical applications frequently demand the hydrochloride (HCl) salt to enhance aqueous solubility, stability, and handling properties during solid-phase synthesis or formulation.[1] This guide addresses the specific technical challenges in sourcing, validating, and handling the HCl salt of this compound.

Chemical Specification Table

Property	Specification	Notes
Chemical Name	3,4-Dimethylpiperazin-2-one Hydrochloride	Target salt form
Parent CAS	496971-06-3	Refers to Free Base
Structure	Heterocyclic Piperazinone	Methyl groups at N4 and C3 positions
Molecular Weight	~128.17 (Free Base) / ~164.63 (Mono-HCl)	Exact MW depends on salt stoichiometry
Chirality	Racemic (unless specified (R)/(S))	C3 is a chiral center
Solubility	High in Water, DMSO, Methanol	HCl salt significantly improves aqueous solubility

Critical Quality Attributes (CQAs) for Sourcing

When evaluating suppliers for CAS 496971-06-3 HCl, simple purity percentages (e.g., ">98%") are insufficient.[1] The following CQAs must be validated to ensure downstream synthetic success.

Salt Stoichiometry (Mono- vs. Di-HCl)

Suppliers often label products generically as "Hydrochloride."[1] However, the piperazinone ring contains two potential protonation sites (N1 and N4).[1]

• Risk: Variability between Mono-HCl and Di-HCl forms alters the molecular weight, affecting stoichiometric calculations in synthesis.[1]

• Requirement: Explicit confirmation of salt stoichiometry (Cl⁻ content titration).

Regioisomeric Purity

The synthesis of 3,4-dimethylpiperazin-2-one often involves cyclization reactions that can yield regioisomers (e.g., 3,6-dimethyl or 5,6-dimethyl analogues) if the starting diamine is not regio-pure.[1]

• Risk: Regioisomers are difficult to separate by standard flash chromatography and can lead to "dead-end" impurities in late-stage synthesis.[1]

• Requirement: 1H-NMR verification focusing on the chemical shift of the C3-Methyl doublet and N4-Methyl singlet.

Hygroscopicity and Physical Form

Piperazine salts are notoriously hygroscopic.

• Risk: Water uptake leads to clumping, hydrolysis risks, and weighing errors.[1]

• Requirement: Suppliers must provide KF (Karl Fischer) water content data and package the material in desiccated, inert-gas purged vials.[1]

Supplier Evaluation Framework

Do not rely on a single vendor. Use this tiered validation logic to qualify suppliers.

Figure 1: Strategic workflow for validating suppliers of chemical building blocks. Note the mandatory internal QC step before bulk procurement.

Experimental Validation Protocols

To ensure the integrity of the purchased CAS 496971-06-3 HCl, perform the following self-validating protocols upon receipt.

Proton NMR Identity & Purity Check

This protocol differentiates the target 3,4-isomer from potential regioisomers.[1]

• Solvent: DMSO-d6 (D2O exchange may obscure amide protons).[1]

• Key Signals to Monitor:

  • N4-Methyl Singlet: Expect a sharp singlet around

    2.8 - 3.0 ppm.[1]

  • C3-Methyl Doublet: Expect a doublet around

    1.1 - 1.3 ppm (coupling with C3-H).[1]

  • Amide Proton (N1-H): Broad singlet, typically downfield (

    > 7.5 ppm).[1]

• Pass Criteria: Integration ratio of Methyl(s) : Methyl(d) must be exactly 3:3. Any splitting of the singlet suggests isomeric impurity.

Chloride Content Titration (Stoichiometry)

Use Argentometric titration to determine if you have Mono-HCl or Di-HCl.[1]

• Dissolve: 50 mg of sample in 10 mL deionized water.

• Titrant: 0.01 M Silver Nitrate (

  ).

• Indicator: Potassium Chromate (Mohr’s method) or Potentiometric endpoint.

• Calculation:

  Compare experimental moles of to theoretical moles for Mono-HCl vs. Di-HCl.

HPLC Purity Method

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[1]

• Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 210 nm (Amide absorption).[1]

• Note: Piperazinones are polar; ensure sufficient retention time (

  ) to separate from the solvent front.

Handling and Storage Guidelines

The hydrochloride salt is chemically stable but physically sensitive.

• Storage: Store at -20°C for long-term (>3 months) or 2-8°C for active use.

• Atmosphere: Hygroscopic. Always equilibrate the vial to room temperature before opening to prevent condensation. Store under Nitrogen or Argon if possible.

• Solubility for Assays:

  • Stock Solution: 100 mM in DMSO is stable for 1 month at -20°C.

  • Aqueous Buffer: Soluble, but avoid basic pH (>8.[1]0) for extended periods to prevent free-basing and potential precipitation or oxidation.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10078044 (3,4-Dimethylpiperazin-2-one).[1] Retrieved from [Link][1]

• Organic Chemistry Portal. Synthesis of Piperazinones and Piperazines. Retrieved from [Link]

Sources

• 1. CAS 897-06-3: Androsta-1,4-diene-3,17-dione | CymitQuimica [cymitquimica.com]

Chiral 3,4-Dimethylpiperazin-2-one: A Privileged Building Block for Peptidomimetic Drug Discovery

[1]

Executive Summary

In the landscape of modern medicinal chemistry, the chiral 3,4-dimethylpiperazin-2-one scaffold represents a high-value "privileged structure." It serves as a conformationally constrained surrogate for dipeptide segments (specifically the i to i+1 residues), offering enhanced metabolic stability, oral bioavailability, and precise vectorization of pharmacophores. This technical guide details the stereoselective synthesis, conformational mechanics, and application of this building block, specifically targeting researchers optimizing GPCR ligands and kinase inhibitors.

Structural Analysis & Conformational Dynamics

The Pharmacophore

The 3,4-dimethylpiperazin-2-one core is defined by two critical substitution points on the piperazinone lactam ring:

• C3-Methyl (Chiral Center): Derived typically from the chiral pool (e.g., L-Alanine), this stereocenter dictates the puckering of the ring.

• N4-Methyl: This substitution transforms the secondary amine into a tertiary amine, eliminating a hydrogen bond donor while increasing lipophilicity and preventing rapid N-glucuronidation.

Conformational Lock

Unlike the flexible piperazine ring, the piperazin-2-one contains a planar amide bond (N1-C2-C3-N4 segment). The introduction of the C3-methyl group creates a preference for a half-chair or twisted-boat conformation to minimize 1,3-allylic strain (A(1,3)) with the N4-substituent.

• Pseudo-equatorial Preference: The C3-methyl group predominantly adopts a pseudo-equatorial orientation to avoid steric clash with the N4-methyl group.

• Rigidification: This "locking" effect pre-organizes the molecule for receptor binding, reducing the entropic penalty upon docking—a critical factor in improving potency during hit-to-lead optimization.

Synthetic Strategies

We present two primary routes. Route A is the industry-standard "Chiral Pool" approach, favored for its scalability and high enantiomeric excess (ee). Route B represents a catalytic approach for diversity-oriented synthesis.

Route A: The "Chiral Pool" Reductive Amination (Recommended)

This self-validating protocol utilizes N-protected amino aldehydes and chiral amino esters. It relies on the high fidelity of amino acid chirality to set the C3 stereocenter.

Mechanism:

• Imine Formation: Condensation of L-Alanine methyl ester with N-Boc-N-methyl-aminoacetaldehyde.

• Reductive Amination: Reduction of the imine to the secondary amine.

• Cyclization: Acid-mediated Boc-deprotection triggers an intramolecular nucleophilic attack of the N4-amine onto the C2-ester, closing the ring.

Workflow Visualization (DOT)

Figure 1: Retrosynthetic logic and forward synthesis of the (S)-3,4-dimethylpiperazin-2-one scaffold.

Detailed Experimental Protocol

Standard Operating Procedure (SOP) for Bench Validation

Objective: Synthesis of (S)-3,4-dimethylpiperazin-2-one HCl salt. Scale: 10 mmol.

Step 1: Reductive Amination[1][2]

• Reagents: L-Alanine methyl ester HCl (1.40 g, 10 mmol), N-Boc-N-methyl-2-aminoacetaldehyde (1.73 g, 10 mmol), Triethylamine (TEA) (1.4 mL, 10 mmol), Sodium triacetoxyborohydride (STAB) (3.18 g, 15 mmol).

• Solvent: 1,2-Dichloroethane (DCE) or DCM (anhydrous).

• Procedure:

  • Dissolve L-Alanine methyl ester HCl in DCE (30 mL) and add TEA. Stir for 10 min.

  • Add N-Boc-N-methyl-2-aminoacetaldehyde. Stir for 30 min to allow imine formation (equilibrium).

  • Cool to 0°C. Add STAB portion-wise over 10 minutes.

  • Warm to Room Temperature (RT) and stir for 12 hours.

  • Quench: Add saturated NaHCO₃ (30 mL). Extract with DCM (3x).

  • Validation: TLC (50% EtOAc/Hexane). The imine spot should disappear.

Step 2: Cyclization (The "Self-Validating" Step)

• Reagents: 4M HCl in Dioxane (10 mL) or TFA (5 mL) in DCM.

• Procedure:

  • Dissolve the crude intermediate from Step 1 in DCM (10 mL).

  • Add acid (HCl or TFA) at 0°C. Stir at RT for 2 hours (Boc removal).

  • Concentrate in vacuo to remove excess acid/solvent.

  • Cyclization Trigger: Redissolve residue in MeOH (20 mL). Add TEA until pH ~8-9. The free amine will spontaneously attack the methyl ester. Stir for 16h at RT or reflux for 2h if sluggish.

• Purification: Concentrate. The residue can be purified via silica gel chromatography (DCM/MeOH/NH₃) or crystallized as the HCl salt.

Yield Expectation: 65-75% overall from L-Alanine. Chiral Integrity: >98% ee (Racemization is minimal if temperature is controlled during imine formation).

Medicinal Chemistry Applications

Peptidomimetics (Beta-Turn Mimetics)

The 3,4-dimethylpiperazin-2-one scaffold effectively mimics the Type II'

-turn of peptides.

• Mechanism: The N1-C2-C3-N4 torsion angle mimics the

  and angles of the central residues in a turn.

• Application: Replacing the Ala-Sar (Alanine-Sarcosine) dipeptide sequence in bioactive peptides to improve proteolytic stability.

Case Study: NK1 Receptor Antagonists

In the development of Neurokinin-1 (NK1) antagonists (analogous to Aprepitant), the piperazinone core serves as a central hub.

• Role of C3-Me: Restricts the rotation of the pendant aryl group (often attached at N1 or C3), locking the pharmacophore in the bioactive conformation.

• Role of N4-Me: Increases CNS penetration by masking the polarity of the secondary amine.

Comparison of Piperazinone Building Blocks

Feature	3-Methylpiperazin-2-one	3,4-Dimethylpiperazin-2-one	3,3-Dimethylpiperazin-2-one
Chirality	Yes (C3)	Yes (C3)	No (Achiral)
N4 Basicity	Secondary Amine (High)	Tertiary Amine (Modulated)	Secondary Amine
Lipophilicity	Low (LogP < 0)	Moderate (LogP ~ 0.5)	Low
Conformation	Flexible Chair/Boat	Locked Half-Chair	Rigid Chair
Primary Use	General Linker	Turn Mimetic / CNS Drugs	Gem-dimethyl effect

Signaling & Interaction Pathway (Graphviz)

The following diagram illustrates how the 3,4-dimethylpiperazin-2-one scaffold interacts within a theoretical GPCR binding pocket, highlighting the specific vectors engaged by the methyl substituents.

Figure 2: Pharmacophoric mapping of the 3,4-dimethylpiperazin-2-one scaffold within a biological context.

References

• Synthesis of Chiral Piperazinone Derivatives. Google Patents (CN108129404B). Describes the reductive amination and cyclization of amino acid derivatives to form chiral piperazinones.

• Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. NIH / PubMed. Comprehensive review of piperazine and piperazinone scaffolds in drug discovery.[1][2]

• Enantioselective Synthesis of Secondary and Tertiary Piperazin-2-ones. Caltech / Stoltz Group. Discusses advanced catalytic methods for synthesizing substituted piperazinones.

• Conformational Analysis of 2-Substituted Piperazines. PubMed. Detailed analysis of the conformational preferences (axial vs equatorial) in piperazine-like systems.

• 1,4-Dimethylpiperazine-2,3-dione Crystal Structure. ResearchGate. Provides crystallographic evidence of the half-chair conformation in related dimethyl-piperazinone systems.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. The piperazine scaffold for novel drug discovery efforts: the evidence to date - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 3,4-Dimethylpiperazin-2-one hydrochloride from amino acids

An Application Note on the Synthesis of 3,4-Dimethylpiperazin-2-one Hydrochloride from Amino Acid Precursors

Abstract

Piperazin-2-one scaffolds are privileged structures in medicinal chemistry, frequently incorporated into pharmacologically active molecules. The controlled, stereospecific synthesis of substituted piperazinones is therefore of significant interest to researchers in drug discovery and development. This application note presents a detailed, robust, and reproducible protocol for the synthesis of (S)-3,4-dimethylpiperazin-2-one hydrochloride, starting from the readily available and chiral amino acid, L-Alanine. The synthetic strategy is centered around a key reductive amination to construct the core backbone, followed by N-methylation, and a final palladium-catalyzed deprotection-cyclization cascade. Each step is rationalized to provide not just a procedure, but a foundational understanding of the reaction mechanics, enabling researchers to adapt the methodology for analogous structures.

Introduction

The piperazine ring is a cornerstone motif in modern pharmacology, present in a wide array of FDA-approved drugs targeting diverse biological pathways.[1][2] Its substituted lactam variant, the piperazin-2-one, offers a conformationally constrained peptide bond mimic, which can enhance metabolic stability, improve cell permeability, and orient pharmacophoric groups in a precise three-dimensional arrangement.[3][4] The synthesis of chiral, substituted piperazinones, such as 3,4-dimethylpiperazin-2-one, is crucial for exploring structure-activity relationships (SAR) in drug development programs.

Synthesizing these heterocycles from amino acids provides an elegant solution for embedding chirality directly into the target molecule.[5][6] This guide details a linear, multi-step synthesis of (S)-3,4-dimethylpiperazin-2-one hydrochloride from L-Alanine methyl ester. The chosen pathway emphasizes common, high-yielding, and scalable reactions, making it accessible to a broad range of chemistry laboratories.

Synthetic Strategy and Design

The overall synthetic approach is a four-step sequence designed for efficiency and control over stereochemistry. The strategy relies on building a linear diamino ester precursor and then inducing an intramolecular cyclization to form the desired heterocyclic ring.

The key transformations are:

• Reductive Amination: Formation of the C-N bond between L-Alanine methyl ester and an N-protected aminoacetaldehyde derivative. This step establishes the initial 1,4-diamine backbone.

• N-Methylation: Introduction of the methyl group at the N-4 position of the future piperazinone ring via a second reductive amination using formaldehyde.

• Deprotection and Intramolecular Cyclization: Palladium-catalyzed hydrogenolysis to remove the N-protecting group, which triggers a spontaneous intramolecular aminolysis of the methyl ester to form the piperazin-2-one ring.[7]

• Salt Formation: Conversion of the final basic compound into its hydrochloride salt to improve its stability and handling properties.[8]

Caption: High-level overview of the synthetic route.

Detailed Experimental Protocols

Materials and Instrumentation

All reagents and solvents were purchased from commercial suppliers and used without further purification, unless otherwise noted. Reactions were monitored by thin-layer chromatography (TLC) on silica gel 60 F254 plates. Nuclear Magnetic Resonance (NMR) spectra were recorded on a 400 MHz spectrometer. Mass spectrometry (MS) was performed using an electrospray ionization (ESI) source.

Step 1: Synthesis of Methyl (S)-2-((2-(((Benzyloxy)carbonyl)amino)ethyl)amino)propanoate (Intermediate 1)

This step involves the reductive amination between L-alanine methyl ester and N-Cbz-aminoacetaldehyde. Sodium triacetoxyborohydride (NaBH(OAc)₃) is chosen as the reducing agent due to its mild nature and high selectivity for iminium ions over carbonyls, minimizing the formation of alcohol byproducts.[9]

Caption: Reductive amination workflow for Intermediate 1.

Procedure:

• To a stirred suspension of L-Alanine methyl ester hydrochloride (1.0 eq) in dichloromethane (DCM, 0.2 M), add triethylamine (Et₃N, 1.1 eq) at 0 °C and stir for 20 minutes.

• Add a solution of freshly prepared N-Cbz-aminoacetaldehyde (1.0 eq) in DCM.

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise over 30 minutes, ensuring the temperature does not exceed 25 °C.

• Continue stirring at room temperature overnight.

• Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate (NaHCO₃) solution.

• Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to yield Intermediate 1 as a colorless oil.

Step 2: Synthesis of Methyl (S)-2-((2-(((Benzyloxy)carbonyl)amino)ethyl)(methyl)amino)propanoate (Intermediate 2)

The secondary amine of Intermediate 1 is selectively methylated using formaldehyde in another reductive amination step. This classic approach, a variation of the Eschweiler-Clarke reaction, is highly efficient for N-methylation.[10]

Procedure:

• Dissolve Intermediate 1 (1.0 eq) in methanol (0.2 M).

• Add aqueous formaldehyde (37% solution, 1.5 eq).

• Stir the mixture at room temperature for 1 hour.

• Cool the reaction to 0 °C and add sodium borohydride (NaBH₄, 1.5 eq) portion-wise.

• Allow the reaction to warm to room temperature and stir for an additional 4 hours.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Add water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• The crude product, Intermediate 2, is often of sufficient purity to be carried forward to the next step without further purification.

Step 3: Synthesis of (S)-3,4-Dimethylpiperazin-2-one (Free Base)

This key step combines deprotection and cyclization into a single operation. Catalytic hydrogenation with palladium on carbon (Pd/C) cleaves the Cbz (benzyloxycarbonyl) protecting group, releasing a free primary amine.[7] This amine then undergoes a rapid intramolecular cyclization by attacking the proximal methyl ester, forming the thermodynamically stable six-membered lactam ring and eliminating methanol.

Caption: Mechanism of the final deprotection-cyclization step.

Procedure:

• Dissolve Intermediate 2 (1.0 eq) in methanol (0.1 M) in a flask suitable for hydrogenation.

• Carefully add 10% Palladium on Carbon (Pd/C, 10 mol %).

• Secure the flask to a hydrogenation apparatus, evacuate the atmosphere, and replace it with hydrogen gas (H₂). Repeat this cycle three times.

• Stir the reaction mixture vigorously under a hydrogen atmosphere (balloon or Parr shaker at ~50 psi) at room temperature overnight.

• Carefully vent the hydrogen and purge the system with nitrogen or argon.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst, washing the pad with methanol.

• Concentrate the filtrate under reduced pressure to yield the crude (S)-3,4-Dimethylpiperazin-2-one as an oil or solid.

Step 4: Synthesis of (S)-3,4-Dimethylpiperazin-2-one Hydrochloride (Final Product)

The final free base is converted to its hydrochloride salt for ease of handling, improved stability, and increased water solubility.

Procedure:

• Dissolve the crude (S)-3,4-Dimethylpiperazin-2-one from the previous step in a minimal amount of anhydrous diethyl ether or isopropanol.

• Slowly add a 2 M solution of hydrogen chloride (HCl) in diethyl ether dropwise with stirring.

• A white precipitate will form immediately. Continue adding the HCl solution until no further precipitation is observed.

• Stir the resulting slurry for 30 minutes at room temperature.

• Collect the solid product by vacuum filtration, wash with a small amount of cold, anhydrous diethyl ether, and dry under vacuum.

• The final product is (S)-3,4-Dimethylpiperazin-2-one hydrochloride, a stable white solid.

Results and Data Summary

The following table summarizes the expected outcomes for the synthesis, starting from 10 mmol of L-Alanine methyl ester hydrochloride.

Step	Product	Form	Typical Yield	Purity (¹H NMR)	Key Analytical Data (Expected)
1	Intermediate 1	Colorless Oil	80-90%	>95%	MS (ESI+): m/z [M+H]⁺ calcd for C₁₅H₂₃N₂O₄⁺ 295.16; found 295.2
2	Intermediate 2	Light-yellow Oil	>95% (crude)	>90%	MS (ESI+): m/z [M+H]⁺ calcd for C₁₆H₂₅N₂O₄⁺ 309.18; found 309.2
3	Free Base	Off-white Solid	85-95%	>95%	MS (ESI+): m/z [M+H]⁺ calcd for C₆H₁₃N₂O⁺ 129.10; found 129.1
4	HCl Salt	White Solid	>98%	>98%	Characterized by ¹H NMR, ¹³C NMR, and melting point.

Discussion of Critical Parameters

• Control of Stereochemistry: The stereocenter at the C-3 position is derived directly from the starting L-Alanine. The reaction conditions described are mild and have been selected to minimize the risk of racemization.

• Reductant Choice: While NaBH₄ was used for the second methylation for cost-effectiveness, NaBH(OAc)₃ could also be used and may offer a more controlled reaction with fewer side products.[9][11] The choice often depends on the scale and specific substrate.

• Catalyst Handling: Palladium on carbon is pyrophoric and must be handled with care, preferably in a wet state and under an inert atmosphere. Complete removal of the catalyst via filtration is critical to avoid contamination of the final product with heavy metals.

• Anhydrous Conditions for Salt Formation: The use of anhydrous solvents for the final salt formation is essential to prevent the incorporation of water into the crystal lattice and to ensure the formation of a clean, crystalline solid.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the synthesis of (S)-3,4-dimethylpiperazin-2-one hydrochloride. By starting with a chiral amino acid and employing a sequence of robust and well-understood chemical transformations, this method delivers the target compound in high yield and purity. The detailed step-by-step instructions, coupled with explanations for the choice of reagents and conditions, empower researchers to confidently replicate this synthesis and adapt it for the creation of novel piperazinone derivatives for application in drug discovery and chemical biology.

References

• Intermolecular reductive amination of amino acid- derived b... - ResearchGate. Available at: [Link]

• Efficient one-pot synthesis of enantiomerically pure N-protected-α-substituted piperazines from readily available α-amino acids - New Journal of Chemistry (RSC Publishing). Available at: [Link]

• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2 - American Chemical Society. Available at: [Link]

• Asymmetric Synthesis of N‐Substituted α‐Amino Esters from α‐Ketoesters via Imine Reductase‐Catalyzed Reductive Amination - PMC. Available at: [Link]

• Asymmetric Catalytic Access to Piperazin-2-ones and Morpholin-2-ones in a One-Pot Approach: Rapid Synthesis of an Intermediate to Aprepitant | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides. Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. Available at: [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures1 | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes - PMC. Available at: [Link]

• The Synthesis of Bicyclic Piperazinone and Related Derivatives. Available at: [Link]

• (PDF) Methods for the catalytic synthesis of piperazine - ResearchGate. Available at: [Link]

• Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides | Organic Letters - ACS Publications - ACS.org. Available at: [Link]

• 12.3: Synthesis of Amino Acids - Chemistry LibreTexts. Available at: [Link]

• Synthesis of piperazines - Organic Chemistry Portal. Available at: [Link]

• Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes - MDPI. Available at: [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid - Open Research@CSIR-NIScPR. Available at: [Link]

• Synthesis of 1- and 4-substituted piperazin-2-ones via Jocic-type reactions with N-substituted diamines | Request PDF - ResearchGate. Available at: [Link]

• US20090264620A1 - N-Methylation of amino acids - Google Patents.

• Synthetic Preparation of N-Methyl-?-amino Acids | Request PDF - ResearchGate. Available at: [Link]

• Synthesis and characterization of piperazine-substituted dihydrofuran derivatives viaMn(OAc) 3 mediated radical cyclizations - PMC. Available at: [Link]

• Simplified Procedure for General Synthesis of Monosubstituted Piperazines—From a Batch Reaction Vessel to a Flow (Microwave) Reactor - Semantic Scholar. Available at: [Link]

• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group - PMC. Available at: [Link]

• 6 Synthesis of N-Alkyl Amino Acids - Monash. Available at: [Link]

• 3,4-dimethylpiperazin-2-one (C6H12N2O) - PubChemLite. Available at: [Link]

• Synthesis and Characterization of New 3-(4-Arylpiperazin-1-yl)-2-hydroxypropyl 4-Propoxybenzoates and Their Hydrochloride Salts - PMC. Available at: [Link]

• US3029240A - Preparation of dimethylpiperazine - Google Patents.

• Tandem diazotization/cyclization approach for the synthesis of a fused 1,2,3-triazinone-furazan/furoxan heterocyclic system - PMC. Available at: [Link]

• CN108129404B - Synthesis method of chiral piperazinone derivative - Google Patents.

• 1,4-Dimethylpiperazine-2,3-dione - PMC. Available at: [Link]

• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC. Available at: [Link]

• A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - DigitalCommons@TMC. Available at: [Link]

Sources

• 1. Building Up a Piperazine Ring from a Primary Amino Group via Catalytic Reductive Cyclization of Dioximes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchmgt.monash.edu [researchmgt.monash.edu]
• 5. Efficient one-pot synthesis of enantiomerically pure N-protected-α-substituted piperazines from readily available α-amino acids - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN108129404B - Synthesis method of chiral piperazinone derivative - Google Patents [patents.google.com]
• 8. Synthesis and Characterization of New 3-(4-Arylpiperazin-1-yl)-2-hydroxypropyl 4-Propoxybenzoates and Their Hydrochloride Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Protocol for N-alkylation of 3,4-dimethylpiperazin-2-one

This Application Note is structured to provide a rigorous, field-ready protocol for the

-alkylation of 3,4-dimethylpiperazin-2-one . Unlike generic synthesis guides, this document addresses the specific chemo-structural challenges posed by the coexistence of a lactam (amide) and a tertiary amine within the same ring system.

Application Note: Chemoselective -Alkylation of 3,4-Dimethylpiperazin-2-one

-alkyl-3,4-dimethylpiperazin-2-one

Executive Summary & Strategic Analysis

The alkylation of 3,4-dimethylpiperazin-2-one presents a classic "competing nucleophile" challenge. The substrate contains two nucleophilic nitrogen centers:

• (Lactam/Amide): Non-nucleophilic in its neutral state due to resonance delocalization ( ). Requires deprotonation to become a potent nucleophile.
• (Tertiary Amine): Moderately nucleophilic in its neutral state ( of conjugate acid ). Capable of reacting with alkyl halides to form irreversible quaternary ammonium salts.

The Core Directive: To achieve high yield and purity, the reaction kinetics must be manipulated to favor the

-amidate anion over the -neutral amine . This requires a protocol that ensures complete deprotonation of prior to the introduction of the electrophile.

Mechanistic Pathway & Chemoselectivity

The following diagram illustrates the divergent pathways. The "Gold Standard" pathway (Green) utilizes a strong base to generate the super-nucleophilic amidate. The "Off-Target" pathway (Red) occurs if the base is too weak or the addition sequence is incorrect.

Figure 1: Mechanistic divergence. Pre-deprotonation is critical to bypass the N4-quaternization pathway.

Experimental Protocol: The "Kinetic Control" Method

This method utilizes Sodium Hydride (NaH) in anhydrous DMF or THF . It is the preferred protocol for primary alkyl halides and benzylic halides.

Reagents & Equipment

• Substrate: 3,4-dimethylpiperazin-2-one (1.0 equiv).

• Base: Sodium Hydride (60% dispersion in mineral oil) (1.2 equiv).

• Electrophile: Alkyl Bromide/Iodide (1.1 equiv).

• Solvent: Anhydrous DMF (Dimethylformamide) or THF (Tetrahydrofuran). Note: DMF is preferred for solubility.

• Atmosphere: Dry Nitrogen (

  ) or Argon.

Step-by-Step Methodology

Step 1: Preparation of the Base (The Wash)

• Rationale: Commercial NaH is coated in mineral oil. While often unnecessary for simple reactions, removing it ensures accurate stoichiometry for this precision synthesis.

• Place NaH (1.2 equiv) in a flame-dried round-bottom flask under inert atmosphere.

• Add anhydrous hexanes (3 mL/mmol), swirl to suspend, allow to settle, and carefully remove the supernatant via syringe. Repeat twice.

• Vacuum dry the NaH residue briefly to remove traces of hexane.

Step 2: Formation of the Amidate Anion

• Suspend the washed NaH in anhydrous DMF (Concentration: 0.2 M relative to substrate). Cool to 0 °C (ice bath).

• Dissolve 3,4-dimethylpiperazin-2-one in a minimum volume of DMF.

• Critical Action: Add the substrate solution dropwise to the NaH suspension over 10–15 minutes.

• Observation: Vigorous evolution of hydrogen gas (

  ) will occur.

• Aging: Stir at 0 °C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes.

• Checkpoint: The solution should become clear or slightly turbid, indicating the formation of the sodium amidate salt.

Step 3: Alkylation

• Cool the mixture back to 0 °C .

• Add the Alkyl Halide (1.1 equiv) dropwise.[1]

• Allow the reaction to warm to RT and stir.

• Time: Primary halides: 2–4 hours. Secondary halides: 12–24 hours (may require heating to 50 °C).

Step 4: Reaction Monitoring (Self-Validation)

• TLC: Use 5% MeOH in DCM. The product will typically be less polar than the starting material (due to capping the H-bond donor).

• Stain: Use Dragendorff’s reagent (detects tertiary amines) or Ninhydrin.

Workup & Purification Strategy

Warning: The product contains a basic tertiary amine (

). Do not use a standard acidic wash (e.g., 1M HCl) as the first step, or you will extract your product into the aqueous waste.

The "Amine-Safe" Workup

The following workflow is designed to separate the product from mineral oil, unreacted halide, and inorganic salts without losing the basic product.

Figure 2: Purification workflow emphasizing the removal of DMF without protonating the N4-amine.

Purification Parameters

• Stationary Phase: Silica Gel (neutralized with 1% Triethylamine if streaking occurs).

• Mobile Phase: Dichloromethane (DCM) / Methanol gradient (0%

  10% MeOH).

• Alternative: For highly polar products, use Reverse Phase (C18) chromatography with water/acetonitrile (buffered with 0.1% Ammonium Bicarbonate, pH 10). Avoid TFA buffers.

Data Interpretation & Troubleshooting

Expected Analytical Data

Technique	Signal	Interpretation
1H NMR	3.0-4.0 ppm	Appearance of new alkyl protons ( ).
1H NMR	6.0-8.0 ppm	Disappearance of the broad amide NH singlet.
1H NMR	2.2-2.4 ppm	-Methyl singlet should remain sharp (shift indicates quaternization).
IR	1640-1660	Carbonyl stretch (Lactam). Shift to lower freq often indicates -alkylation (rare).
LC-MS		Mass = Target + Alkyl Group.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete deprotonation.	Ensure NaH is fresh. Increase deprotonation time. Use "Method B" (below).
Quaternary Salt ( )	Electrophile added before anion formed.	Ensure 30 min aging of anion before adding R-X. Keep temp at 0 °C during addition.
-Alkylation	Hard electrophile / Solvent effect.	Switch solvent from DMF to THF (favors N-alkylation). Avoid silver salts.
Product in Aqueous	Acidic workup used.	Re-basify aqueous layer to pH 10 with NaOH and re-extract with DCM.

Alternative Protocol: Method B (Mild/Green)

For substrates sensitive to strong bases or for scale-up where

evolution is hazardous.

• Base: Cesium Carbonate (

  , 2.0 equiv).

• Additive: TBAI (Tetrabutylammonium iodide, 0.1 equiv) - Phase Transfer Catalyst.

• Solvent: Acetonitrile (MeCN) or Acetone.

• Conditions: Reflux (60–80 °C) for 12–24 hours.

• Note: This method is slower but often cleaner for highly reactive benzylic or allylic halides.

References

• Lactam Alkylation Fundamentals: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 8th Ed. Wiley. (2019).

• Chemoselectivity in Piperazines: Moura, R. G., et al. "Synthesis of the piperazine subunit of Indinavir." Arkivoc, 2021(x), 106-111.[2]

• Base Selection (Cesium Effect): Finkelstein, N. R., et al. "Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines."[3] Journal of Organic Chemistry, 67, 2002.

• pKa Values of Piperazines: Khalili, F., et al. "pKa Values of Some Piperazines at (298, 303, 313, and 323) K." Journal of Chemical & Engineering Data, 54(10), 2914–2917, 2009.[4][5]

• General Piperazinone Synthesis: PubChem Compound Summary for CID 231360, Piperazin-2-one. National Center for Biotechnology Information (2025).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. repositorio.usp.br [repositorio.usp.br]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. biointerfaceresearch.com [biointerfaceresearch.com]
• 5. semanticscholar.org [semanticscholar.org]

Application Note: 3,4-Dimethylpiperazin-2-one HCl as a Peptidomimetic Scaffold in SPPS

Topic: Strategic Incorporation of 3,4-Dimethylpiperazin-2-one HCl in Solid-Phase Peptide Synthesis (SPPS) Content Type: Application Note & Technical Protocol Audience: Senior Research Scientists, Medicinal Chemists, and Process Development Engineers.

Executive Summary

The incorporation of 3,4-Dimethylpiperazin-2-one HCl into peptide sequences represents a high-value strategy in medicinal chemistry for generating peptidomimetics with enhanced proteolytic stability and defined conformational characteristics. Unlike standard amino acids, this heterocyclic scaffold acts as a constrained secondary amine , typically serving as a C-terminal cap or an N-terminal pharmacophore (via linker strategies) to induce

-turn structures or block exopeptidase degradation.

This guide details the technical methodology for handling the HCl salt, "free-basing" in situ, and covalently attaching the scaffold to resin-bound peptides using a Sub-Monomer Displacement Strategy .

Chemical Context & Mechanistic Rationale[1][2][3][4][5][6][7][8]

Structural Significance

The 3,4-dimethylpiperazin-2-one core features a six-membered lactam ring. In the context of SPPS, its structural attributes dictate its utility:

• N1 Position (Secondary Amine): The nucleophilic handle for attachment to the peptide backbone.

• C2 Position (Carbonyl): Mimics the peptide bond carbonyl, maintaining hydrogen-bonding capability.

• N4 Position (Methylated): Prevents further chain elongation from this nitrogen, acting as a chain terminator or requiring orthogonal side-chain functionalization for continuation.

• C3 Position (Methylated): Introduces chirality and steric constraint, restricting the

  and torsion angles of the preceding residue.

Why Use It?

• Conformational Locking: The ring structure forces the peptide backbone into a "kinked" or turn conformation, often mimicking Type II

  -turns.

• Metabolic Stability: The N-alkylated and cyclic nature renders the terminus resistant to serum proteases and peptidases.

• Lipophilicity: The methyl groups and lactam core enhance membrane permeability compared to a free N-terminal amine or acetyl cap.

Pre-Synthesis Preparation

Handling the HCl Salt

The reagent is supplied as a hydrochloride salt (HCl) to ensure shelf stability. However, the protonated amine at N1 is non-nucleophilic. Successful coupling requires in situ neutralization or pre-synthesis free-basing .

Critical Warning: Do not simply add the HCl salt to the resin mixture without excess base; the reaction will fail due to protonation of the nucleophile.

Reagent Preparation Table

Component	Specification	Preparation Protocol
Scaffold Stock	3,4-Dimethylpiperazin-2-one HCl	Dissolve 1.0 mmol in 2 mL DMF. Sonicate if necessary.
Base (Neutralizer)	DIEA (N,N-Diisopropylethylamine)	Add 2.5 equivalents relative to the scaffold (e.g., 2.5 mmol) to the stock solution.
Linker Reagent	Bromoacetic Acid or Chloroacetyl Chloride	Prepare 0.5 M solution in DMF.
Activator	DIC/Oxyma or HATU	Standard 0.5 M solutions in DMF.

Experimental Protocol: The Sub-Monomer Displacement Strategy

Since 3,4-dimethylpiperazin-2-one lacks a carboxylic acid for standard amide coupling, it is best introduced via Nucleophilic Displacement on a halo-acetylated peptide resin.

Phase A: Halo-Acetylation of the N-Terminus

Objective: Convert the resin-bound peptide's N-terminal amine into an electrophilic bromoacetyl group.

• Swelling: Swell the Fmoc-deprotected peptidyl-resin (e.g., Rink Amide or Wang) in DCM for 20 min, then wash with DMF (

  ).

• Activation:

  • Dissolve Bromoacetic acid (10 eq. relative to resin loading) in minimal DMF.

  • Add DIC (N,N'-Diisopropylcarbodiimide, 5 eq.).

  • Note: Do not use base (DIEA) during this activation to prevent premature polymerization of the bromoacetic acid.

• Coupling:

  • Add the activated mixture to the resin.

  • Agitate at room temperature for 30–45 minutes .

  • Monitoring: Perform a Kaiser Test.[1] A negative (yellow) result indicates complete capping of the amine.

• Washing: Wash resin with DMF (

  ) and DCM ( ) to remove all traces of unreacted bromoacetic acid.

Phase B: Nucleophilic Displacement (Scaffold Attachment)

Objective: Displace the bromide leaving group with the N1-amine of 3,4-dimethylpiperazin-2-one.

• Reagent Mix:

  • In a vial, combine 3,4-Dimethylpiperazin-2-one HCl (5 eq.).

  • Add DMF (enough to make a 0.2 M solution).

  • Add DIEA (10 eq.). Crucial: The extra base ensures the HCl is neutralized and scavenges the HBr generated during displacement.

  • Add NaI (Sodium Iodide) (0.5 eq.). Catalyst: NaI converts the alkyl bromide to a more reactive alkyl iodide in situ (Finkelstein reaction), accelerating the displacement.

• Reaction:

  • Add the mixture to the bromoacetylated resin.

  • Heat: Agitate at 50°C for 2–4 hours or 60°C for 1 hour (microwave assisted).

  • Note: Steric hindrance at the N1 position requires thermal energy for efficient displacement.

• Washing:

  • Drain and wash with DMF (

    ), DCM ( ), and MeOH ( ).

• Verification:

  • Cleave a small aliquot of resin (TFA/TIS/H2O) and analyze via LC-MS. Look for the mass shift corresponding to the addition of the piperazinone moiety (Mass of scaffold + Acetyl linker - HBr).

Workflow Visualization

The following diagram illustrates the "Sub-Monomer" logic required to incorporate this scaffold.

Caption: Workflow for attaching 3,4-Dimethylpiperazin-2-one via bromoacetyl linker displacement.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Incomplete Coupling (Phase B)	Steric hindrance of the secondary amine.	Increase temperature to 60°C or extended reaction time (overnight). Ensure NaI catalyst is used.
Precipitation in Reaction Vessel	Formation of DIEA·HBr or DIEA·HCl salts.	Wash resin with DMF/Water (9:1) briefly to dissolve salts, then return to anhydrous DMF washes.
Side Reactions (Over-alkylation)	Unlikely with this scaffold (N4 is methylated), but possible if excess bromoacetyl is present.	Ensure Phase A washing is thorough. Use only 1.1 eq of bromoacetic acid if using automated synthesis to prevent double hits (though rare).
Low Purity	Incomplete neutralization of HCl salt.	Verify pH of the coupling solution is >9 (wet pH paper) before adding to resin.

Strategic Applications

Peptidomimetic Libraries

This protocol is ideal for Diversity-Oriented Synthesis (DOS) . By varying the linker (e.g., using

-bromo-propionic acid instead of bromoacetic acid) or the stereochemistry of the piperazinone (if chiral variants are used), researchers can generate libraries of "capped" peptides to probe GPCR binding pockets where the N-terminus is critical.

"Difficult" Sequences

The piperazinone ring disrupts the hydrogen bonding network of the peptide backbone. Introducing this moiety (via the linker strategy) at intermediate positions—if a bifunctional derivative were used—can act similarly to Pseudoprolines , preventing aggregation during the synthesis of long hydrophobic chains.

References

• Solid Phase Organic Synthesis of Piperazinone Containing Enkephalin Mimetics. Source: ACS Combinatorial Science (formerly J. Comb. Chem.) Context: foundational methodology for building piperazinone scaffolds on resin. URL:[Link]

• Heterocycles as a Peptidomimetic Scaffold: Solid-Phase Synthesis Strategies. Source: Pharmaceuticals (MDPI), 2021. Context: Review of heterocyclic incorporation, including piperazines and piperazinones, for restricting peptide conformation. URL:[Link]

• Two-Step Synthesis of 3,4-Dihydropyrrolopyrazinones from Ketones and Piperazin-2-ones. Source: Organic Letters, 2018.[2] Context: Demonstrates the reactivity profile of the piperazin-2-one core, relevant for understanding side-chain compatibility. URL:[Link][2]

• Solid-phase polyamine synthesis using piperazine and piperidine building blocks. Source: Organic Letters, 2003.[3] Context: Validates the SN2 alkylation (displacement) strategy for attaching piperazine-type rings to resin-bound electrophiles. URL:[Link]

Sources

• 1. WO1996000391A1 - Methods for the synthesis of diketopiperazines - Google Patents [patents.google.com]
• 2. Two-Step Synthesis of 3,4-Dihydropyrrolopyrazinones from Ketones and Piperazin-2-ones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Solid-phase polyamine synthesis using piperazine and piperidine building blocks - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimized Reductive Amination Protocols for N⁴-Functionalization of Piperazin-2-one Scaffolds

Introduction & Scope

The piperazin-2-one (2-oxopiperazine) scaffold is a privileged pharmacophore in medicinal chemistry, serving as a conformationally constrained peptidomimetic.[1] It is ubiquitous in Factor Xa inhibitors, GPCR ligands, and various kinase inhibitors.

Unlike the highly basic piperazine (

), the piperazin-2-one core presents a unique synthetic challenge. The position is an amide (non-nucleophilic, non-basic), leaving the position as the sole target for reductive amination. However, the electron-withdrawing carbonyl at inductively reduces the basicity of the amine ( ), rendering it less reactive toward iminium ion formation than standard secondary amines.

This guide details optimized protocols for the

-alkylation of piperazin-2-one derivatives via reductive amination, focusing on suppressing racemization at the chiral center and overcoming the reduced nucleophilicity of the scaffold.

Mechanistic Insight & Reaction Pathway[1]

Success in reductive amination relies on the equilibrium between the carbinolamine and the iminium ion . For piperazin-2-ones, the equilibrium often favors the starting materials or the carbinolamine due to the lower nucleophilicity of

.

Critical Control Points:

• Iminium Formation: Requires acid catalysis (AcOH) or Lewis acid activation (Ti(OiPr)₄) to drive dehydration.

• Selectivity: The reducing agent must reduce the iminium ion faster than the carbonyl starting material (aldehyde/ketone).

• Stereointegrity: If

  is substituted (e.g., derived from chiral amino acids), harsh conditions or enamine tautomerization can lead to racemization.

Pathway Visualization

Figure 1: Reaction pathway highlighting the critical iminium formation step.[2] Direct reduction of the aldehyde/ketone is the primary competing side reaction.

Experimental Decision Matrix

Select the protocol based on the steric hindrance and electronic properties of your carbonyl partner.

Variable	Method A: Standard (STAB)	Method B: Lewis Acid Mediated (Ti)
Reagents	Na(OAc)₃BH (STAB), AcOH	Ti(OiPr)₄, then NaBH₄ or NaCNBH₃
Solvent	1,2-Dichloroethane (DCE) or THF	Methanol (MeOH) or Neat
Substrate Scope	Aldehydes, Unhindered Cyclohexanones	Hindered Ketones, Electron-deficient Amines
Water Tolerance	Moderate (STAB scavenges water)	Low (Ti species hydrolyze)
Workup	Standard aqueous extraction	Requires Rochelle's Salt (emulsion control)

Detailed Protocols

Method A: The "Gold Standard" (STAB/DCE)

Recommended for >80% of cases involving aldehydes and reactive ketones.

Rationale: Sodium triacetoxyborohydride (STAB) is mild and exhibits excellent chemoselectivity. It reduces iminium ions rapidly but reacts negligibly with aldehydes/ketones at room temperature. DCE is the preferred solvent as it does not coordinate with the boron species, maintaining reactivity.

Protocol:

• Preparation: In a dry vial, dissolve the piperazin-2-one derivative (1.0 equiv) and the aldehyde/ketone (1.1–1.2 equiv) in anhydrous 1,2-Dichloroethane (DCE) (0.2 M concentration).

• Acidification: Add Glacial Acetic Acid (AcOH) (1.0–2.0 equiv).

  • Note: If the piperazinone is a salt (e.g., HCl salt), add TEA (1.0 equiv) first, then the AcOH. The pH should be weakly acidic (pH 5–6).

• Reaction: Stir for 15–30 minutes at room temperature to establish the carbinolamine/iminium equilibrium.

• Reduction: Add Sodium Triacetoxyborohydride (STAB) (1.4–1.5 equiv) in a single portion.

  • Expert Tip: STAB is hygroscopic and clumps. Grind it to a fine powder in a mortar under N₂/Ar if possible before addition to ensure consistent dissolution.

• Monitoring: Stir at room temperature under N₂. Monitor by LC-MS (typically 2–16 hours).

• Quench: Quench with saturated aqueous NaHCO₃. Stir vigorously for 15 minutes until gas evolution ceases.

• Workup: Extract with DCM (3x). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.[3]

Method B: Titanium(IV) Isopropoxide Mediated

Recommended for hindered ketones (e.g., acetophenones) or when Method A fails.

Rationale: Ti(OiPr)₄ acts as a strong Lewis acid and water scavenger, forcing the equilibrium toward the imine/enamine/iminium species. It coordinates to the carbonyl oxygen, increasing electrophilicity for the sluggish

amine.

Protocol:

• Imine Formation: In a dry flask under Argon, combine the piperazin-2-one (1.0 equiv) and ketone (1.1 equiv).

• Titanium Addition: Add Ti(OiPr)₄ (neat, 1.2–1.5 equiv).

  • Note: If the mixture is too viscous, add minimal anhydrous THF (0.5–1.0 mL/mmol).

• Incubation: Stir at room temperature (or 40–50°C for very hindered substrates) for 4–12 hours.

  • Validation: Confirm imine formation by taking a small aliquot for ¹H NMR (look for disappearance of carbonyl signal) or IR.

• Dilution & Reduction: Dilute with anhydrous Methanol (MeOH) (to ~0.2 M). Carefully add NaBH₄ (1.5 equiv) in small portions.

  • Caution: Exothermic with gas evolution. Maintain temperature <30°C to prevent side reactions.

• Workup (Critical):

  • Add water (1 mL per mmol Ti) to quench. A thick white paste (TiO₂) will form.

  • The "Rochelle" Method: Dilute with EtOAc and add saturated aqueous Potassium Sodium Tartrate (Rochelle's Salt). Stir vigorously for 1–2 hours until two clear layers form (breaking the emulsion).

  • Separate layers, extract aqueous with EtOAc, dry and concentrate.

Troubleshooting & Optimization

Decision Logic for Troubleshooting

Figure 2: Troubleshooting logic flow.

Common Issues Table

Issue	Root Cause	Corrective Action
Low Conversion	ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> basicity is too low; Iminium not forming.	Increase AcOH to 5.0 equiv or switch to Method B (Ti).
Aldehyde Reduction	Reducing agent is too reactive toward Carbonyl.	Ensure STAB is used (not NaBH₄) in Method A. Do not add STAB until 30 min post-mixing.
Racemization at C3	High temperature or strong base.	Keep reaction at RT. Avoid thermodynamic control. Use STAB (mild acid).
Emulsion (Method B)	Titanium hydroxides.[4]	Use Rochelle's salt or dilute with Et₂O and add 1M NaOH to precipitate solid TiO₂.
Product Trapped in Aqueous	Piperazinone is polar/amphoteric.	Saturate aqueous layer with NaCl (salting out) or use n-Butanol/DCM (1:3) for extraction.[4]

References

• Abdel-Magid, A. F., et al. (1996).[5][6][7] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[7][8] [Link]

• Mattson, R. J., et al. (1990).[7][9] "An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride."[7] The Journal of Organic Chemistry, 55(8), 2552–2554.[7] [Link]

• Beshore, D. C., & Dinsmore, C. J. (2002).[1] "Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization." Organic Letters, 4(7), 1201–1204. [Link]

• Gribble, G. W. (2006). "Sodium Triacetoxyborohydride."[1][6][7][10] Encyclopedia of Reagents for Organic Synthesis. [Link]

Sources

• 1. Preparation of Substituted Piperazinones via Tandem Reductive Amination-(N,N'-Acyl Transfer)-Cyclization [organic-chemistry.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. sanad.iau.ir [sanad.iau.ir]
• 4. designer-drug.com [designer-drug.com]
• 5. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. semanticscholar.org [semanticscholar.org]
• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]

3,4-Dimethylpiperazin-2-one as a GSK-3 inhibitor intermediate

Application Note: Strategic Synthesis and Application of 3,4-Dimethylpiperazin-2-one in GSK-3

Inhibitor Design

Abstract

Glycogen Synthase Kinase-3

(GSK-3 ) is a master regulator kinase implicated in Alzheimer’s disease, Type 2 diabetes, and oncology.[1] The development of ATP-competitive inhibitors often relies on heterocyclic scaffolds that mimic the hydrogen-bonding patterns of the adenosine ring. This Application Note details the strategic utility of 3,4-dimethylpiperazin-2-one as a critical intermediate. Unlike planar aromatic scaffolds, this chiral, sp3-rich heterocycle offers superior solubility and defined vector geometry for substituent exit vectors. This guide provides a validated protocol for its synthesis, structural integration into lead compounds, and biological validation via the ADP-Glo™ kinase assay.

Part 1: Chemical Rationale & Structure-Activity Relationship (SAR)

The transition from flat, aromatic kinase inhibitors to those containing sp3-hybridized centers is a key trend in modern drug discovery to improve physicochemical properties (solubility, metabolic stability).

The Pharmacophore

In the context of GSK-3

inhibition, the 3,4-dimethylpiperazin-2-one scaffold functions as a "hinge-binding" mimic or a solvent-front solubilizer depending on its orientation.

• Hinge Interaction: The lactam motif (N1-H / C2=O) can form a bidentate hydrogen bond with the backbone residues of the kinase hinge region (typically Val135 in GSK-3

  ).

• Conformational Lock: The C3-methyl group creates a chiral center (typically the (S)-enantiomer is preferred) that restricts the puckering of the piperazine ring, reducing the entropic penalty upon binding.

• Solubility Anchor: The N4-methyl eliminates a hydrogen-bond donor that might otherwise be solvated, while increasing lipophilicity slightly to penetrate the blood-brain barrier (BBB), a critical requirement for CNS-targeted GSK-3 inhibitors.

Visualizing the Interaction

The following diagram illustrates the logical connection between the scaffold features and the kinase active site.

Caption: SAR logic flow connecting the 3,4-dimethylpiperazin-2-one scaffold features to GSK-3

binding requirements.

Part 2: Validated Synthesis Protocol

Objective: Synthesize 3,4-dimethylpiperazin-2-one from commercially available precursors. Scale: 10 Gram scale (scalable to kg).

Reagents & Equipment

Reagent	CAS No.	Eq.[2]	Role
N-Methylethylenediamine	109-81-9	1.0	Nucleophile (Diamine)
Ethyl 2-chloropropionate	535-13-7	1.1	Electrophile (C3/C2 source)
Triethylamine (TEA)	121-44-8	2.5	Base
Ethanol (Anhydrous)	64-17-5	-	Solvent
Sodium Ethoxide (21% in EtOH)	141-52-6	0.1	Cyclization Catalyst

Step-by-Step Methodology

1. N-Alkylation (Kinetic Control)

• Setup: Charge a 500 mL 3-neck round-bottom flask with N-methylethylenediamine (10.0 g, 135 mmol) and Triethylamine (34.1 g, 337 mmol) in anhydrous Ethanol (150 mL). Cool to 0°C under

  atmosphere.

• Addition: Dropwise add Ethyl 2-chloropropionate (20.3 g, 148 mmol) over 45 minutes. Maintain internal temperature <5°C.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours. Note: The secondary amine (N-methyl) is more nucleophilic and will preferentially attack the alkyl chloride, positioning the methyl group at the future N4 position.

2. Thermal Cyclization

• Catalysis: Add Sodium Ethoxide solution (5 mL, catalytic amount) to the reaction mixture.

• Reflux: Heat the mixture to reflux (80°C) for 6–8 hours. This drives the intramolecular attack of the primary amine onto the ester to form the lactam ring.

• Monitoring: Monitor by TLC (10% MeOH in DCM). Stain with Ninhydrin. The product usually appears as a dark spot (Rf ~0.4).

3. Workup & Purification

• Filtration: Cool to RT. Filter off the triethylamine hydrochloride salts.

• Concentration: Concentrate the filtrate under reduced pressure to yield a yellow oil.

• Distillation: For high purity, perform vacuum distillation (bp ~110-115°C at 0.5 mmHg).

• Alternative (Column): Flash chromatography on silica gel (DCM:MeOH 95:5 to 90:10).

4. Quality Control (Self-Validation)

• 1H NMR (CDCl3): Look for the N-Methyl singlet (~2.3 ppm), the C3-Methyl doublet (~1.3 ppm), and the characteristic ABX or multiplet patterns of the ethylene bridge (~2.6–3.4 ppm).

• Chirality Check: If synthesizing the chiral version using optically pure Ethyl 2-chloropropionate, verify enantiomeric excess (ee%) using chiral HPLC (Chiralpak AD-H column).

Part 3: Biological Validation (GSK-3 Kinase Assay)

Once the intermediate is coupled to form a candidate inhibitor, its potency must be validated. The ADP-Glo™ Kinase Assay (Promega) is the industry standard for this, offering high sensitivity and Z' factors > 0.7.

Assay Principle

The assay quantifies kinase activity by measuring the ADP produced during the phosphorylation of a substrate peptide.[3] It is a two-step endpoint assay:

• Kinase Reaction: GSK-3

  + ATP + Substrate ADP + Phospho-Substrate.

• ADP Detection: ADP is converted back to ATP, which drives a luciferase reaction to produce light.[3][4]

Workflow Diagram

Caption: Step-by-step workflow for the ADP-Glo™ GSK-3

inhibition assay.

Detailed Protocol

• Buffer Preparation:

  • 40 mM Tris-HCl (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, 50

    M DTT.

• Enzyme & Substrate:

  • GSK-3

    Enzyme: 1–2 ng/well (optimized by titration).

  • Substrate: GSK-3 peptide (YRRAAVPPSPSLSRHSSPHQ(pS)EDEEE) at 20

    M. Note: GSK-3 often requires a "primed" phosphorylated substrate.

• Inhibitor Dilution:

  • Prepare 3-fold serial dilutions of the synthesized inhibitor in DMSO. Final DMSO concentration in assay should be <1%.

• Reaction Initiation:

  • Add 2

    L Inhibitor + 2 L Enzyme. Incubate 10 min.

  • Add 1

    L ATP/Substrate mix (ATP at , typically 10–20 M).

  • Incubate for 60 minutes at Room Temperature.

• Detection:

  • Add 5

    L ADP-Glo™ Reagent . Incubate 40 min (stops reaction, burns remaining ATP).

  • Add 10

    L Kinase Detection Reagent . Incubate 30 min (converts ADP ATP Light).

• Data Analysis:

  • Measure Luminescence (RLU).[3]

  • Calculate % Inhibition =

    .

  • Fit to sigmoidal dose-response curve to determine

    .

Part 4: Troubleshooting & Expert Insights

• Synthesis Regioselectivity: The most common failure mode in synthesizing 3,4-dimethylpiperazin-2-one is the formation of the 1,3-dimethyl isomer .

  • Diagnosis: In 1H NMR, if the N-Me signal is downshifted (>2.9 ppm) or splits differently, the methyl may be on the amide nitrogen (N1).

  • Correction: Ensure the reaction is kept cold during the initial addition of ethyl 2-chloropropionate. The secondary amine is more nucleophilic but also more sterically hindered; low temperature favors the kinetic product (attack by secondary amine on the alkyl chloride).

• Assay Interference:

  • Piperazinones are generally stable, but ensure the final compound does not fluoresce or quench luciferase. Run a "compound only" control in the ADP-Glo assay (without enzyme) to check for interference.

References

• Promega Corporation. (2025). GSK3β Kinase Enzyme System Application Note & ADP-Glo™ Protocol. Retrieved from

• PubChem. (2025).[5] 3,4-Dimethylpiperazin-2-one Structure and Properties. Retrieved from [6]

• Selleckchem. (2025). GSK-3 Inhibitors: Mechanism and Application. Retrieved from

• Vertex AI Search. (2025). Piperazinone Scaffold in Kinase Inhibitors SAR. Retrieved from [Bioorg.[7][8] Med. Chem. Lett. Snippets via NIH]([Link])

Sources

• 1. Discovery of novel 2-(3-phenylpiperazin-1-yl)-pyrimidin-4-ones as glycogen synthase kinase-3β inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. promega.com [promega.com]
• 4. GSK3 beta Kinase Enzyme System [promega.jp]
• 5. 1,4-Dimethylpiperazine-2,3-dione | C6H10N2O2 | CID 322983 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3,4-Dimethylphenyl 4-prop-2-enylpiperazinyl ketone | C16H22N2O | CID 6469923 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Discovery and SAR exploration of a novel series of imidazo[4,5-b]pyrazin-2-ones as potent and selective mTOR kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, synthesis and structure-activity relationship study of piperazinone-containing thieno[3,2-d]pyrimidine derivatives as new PI3Kδ inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 3,4-Dimethylpiperazin-2-one Synthesis

Case ID: PIP-DIM-34-OPT Status: Active Guide Subject: Yield Improvement & Troubleshooting for 3,4-Dimethylpiperazin-2-one Cyclization Audience: Medicinal Chemists, Process Development Scientists

Diagnostic & Triage

Is your yield below 60%? Use this decision matrix to identify the failure mode before altering your protocol.

Figure 1: Diagnostic logic flow for identifying the root cause of yield loss in piperazinone synthesis.

Core Process Parameters (The "Why")

The synthesis of 3,4-dimethylpiperazin-2-one typically involves the condensation of

-methylethylenediamine with an alpha-halo ester (e.g., ethyl 2-chloropropionate ). While theoretically a "one-pot" reaction, two competing mechanisms dictate the yield and regioselectivity.

The Regioselectivity Paradox

To obtain the 3,4-dimethyl isomer, the reaction must proceed in a specific order:

• Alkylation: The secondary amine (

  -Me) must attack the -halo position.[1]

• Acylation (Cyclization): The primary amine (

  ) must attack the ester carbonyl.[1]

The Challenge:

• Electronic vs. Steric: The secondary amine is electronically more nucleophilic (inductive effect of methyl), favoring the desired alkylation.[1] However, the

  -halo ester is secondary, creating steric hindrance that may slow this step, allowing the primary amine to compete (leading to the 1,3-dimethyl impurity).

• Solubility: The final product is highly polar and water-soluble, leading to massive losses during standard aqueous workups.

Critical Parameter Optimization Table

Parameter	Standard Condition	Optimized Condition	Technical Rationale
Stoichiometry	1:1 Ratio	1.2 : 1 (Diamine excess)	Excess diamine acts as an HCl scavenger and prevents polyalkylation (dimerization of the alkyl halide).[1]
Temperature	Reflux (80°C+)	Step 1: 0°C RT Step 2: 60°C	Initial low temp favors the kinetic alkylation of the more nucleophilic secondary amine.[1] Heat is only applied later to force cyclization.[1]
Solvent	Ethanol/Methanol	THF or Toluene	Protic solvents can solvate the nucleophile, reducing reactivity. Non-polar solvents favor the reaction and allow for higher reflux temps if needed.[1]
Base	or	DIPEA (Hunig's Base)	Non-nucleophilic base prevents side reactions with the ester.[1]

Troubleshooting Q&A

Issue 1: "I see a mix of isomers (3,4-dimethyl and 1,3-dimethyl)."

Root Cause: Competition between the primary and secondary amines for the alkyl halide.[1] Solution: If the "One-Pot" alkylation method fails to give >90% regioselectivity, you must switch to a Stepwise Acylation-Cyclization protocol.

• React:

  -methylethylenediamine + 2-chloropropionyl chloride (at -10°C).

  • Why: Primary amines react significantly faster with acid chlorides than secondary amines due to sterics.[1] This locks the primary amine into the amide bond (N1 position).[1]

• Cyclize: Add base (NaH or KOtBu) to displace the chloride with the secondary amine.[1]

  • Result: Exclusive formation of the 3,4-dimethyl isomer.

Issue 2: "The reaction is complete, but I recover <10% mass."

Root Cause: Aqueous Washout.[1] Piperazinones are hygroscopic and incredibly water-soluble.[1] Solution: Abandon standard separatory funnel extractions.

• Protocol A (Salting Out): Saturate the aqueous layer with NaCl or

  until solids crash out, then extract with Isopropanol/Chloroform (1:3) .[1]

• Protocol B (Continuous Extraction): Use a liquid-liquid continuous extractor with DCM for 12–24 hours.

• Protocol C (Dry Loading): Evaporate the crude reaction mixture to dryness. Triturate the residue with dry Acetone or Ether (impurities often dissolve; product might precipitate) or redissolve in DCM, filter off inorganic salts, and load directly onto silica.

Issue 3: "LCMS shows a mass corresponding to the uncyclized ester/acid."

Root Cause: The intramolecular lactamization is slow, often due to equilibrium with the open-chain form or hydrolysis of the ester. Solution:

• Thermal Push: Switch solvent to Toluene and reflux with a Dean-Stark trap to remove the ethanol byproduct, driving the equilibrium toward the ring.

• Catalytic Additive: Add 10 mol% Acetic Acid or 2-Hydroxypyridine .[1] These act as bifunctional catalysts, activating the ester carbonyl and stabilizing the transition state for amine attack.

Optimized Protocol: The "High-Fidelity" Route

This protocol prioritizes regiochemical purity over raw speed.[1]

Reagents:

• -methylethylenediamine (1.0 equiv)[1]

• Ethyl 2-bromopropionate (1.05 equiv) [Bromide is more reactive/selective than chloride][1]

• DIPEA (2.2 equiv)[1]

• Solvent: Anhydrous THF (0.2 M concentration)

Workflow:

• Cool: Dissolve diamine and DIPEA in THF. Cool to -10°C (Ice/Salt bath).

• Add: Add Ethyl 2-bromopropionate dropwise over 30 minutes.

  • Note: Slow addition is crucial to prevent localized hotspots that favor side reactions.[1]

• Warm: Allow to warm to RT and stir for 4 hours. (Monitors alkylation).

• Cyclize: Heat to 60°C for 12 hours.

  • Checkpoint: Check LCMS.[1][2] If open chain remains, add 0.5 equiv of NaOEt (ethanol solution) to force closure.[1]

• Workup (The Critical Step):

  • Filter off the DIPEA-HBr salts.[1]

  • Concentrate the filtrate to an oil.[1]

  • Do not add water.

  • Purify via flash chromatography (DCM:MeOH 95:5

    90:10).[1]

Figure 2: Reaction pathway illustrating the stepwise temperature control required for regio-fidelity.

References

• BenchChem. (2025).[1][2][3] Purification of Piperazine-Containing Compounds: Technical Support Guide. Retrieved from [1]

• Organic Chemistry Portal. (2020).[1] Synthesis of Piperazin-2-ones and Related Heterocycles.[1][4][5][6] Retrieved from [1]

• National Institutes of Health (NIH). (2020).[1] Simplified Procedure for General Synthesis of Monosubstituted Piperazines. Retrieved from [1]

• Royal Society of Chemistry. (2017).[1] Mechanistic insights into the regioselectivity of amine alkylations. Retrieved from [1]

• American Chemical Society. (2019).[1] Reactions of Piperazin-2-one: Scope and Limitations. Retrieved from [1]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis of 3,4-dihydropyridin-2(1H)-ones and 3,4-dihydro-2H-pyrans via Four-component reactions of aromatic aldehydes, cyclic 1,3-carbonyls, arylamines, and dimethyl acetylenedicarboxylate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Piperazine synthesis [organic-chemistry.org]

Removing impurities from 3,4-Dimethylpiperazin-2-one hydrochloride synthesis

Ticket ID: #SYN-34DMP-HCl Status: Open Assigned Specialist: Senior Application Scientist[1]

Executive Summary

The synthesis of 3,4-dimethylpiperazin-2-one hydrochloride presents a unique set of purification challenges due to the molecule's amphiphilic nature and the regiochemical ambiguity of the cyclization step.[1] Unlike simple piperazines, the lactam (2-one) functionality introduces hydrogen bond donor/acceptor complexity, while the hydrochloride salt is notoriously hygroscopic.

This guide addresses the three critical failure points in this workflow:

• Regioisomeric Contamination: Distinguishing the 3,4-dimethyl isomer from the 1,3-dimethyl byproduct.

• Oxidative Discoloration: Removing the persistent "pink/brown" impurities common to piperazine air-oxidation.[1]

• Salt Hygroscopicity: Preventing the formation of "oils" or "goo" during the HCl salt crystallization.

Module 1: Diagnostic Triage

Before attempting purification, you must identify the impurity profile. Use this decision matrix.

Visual Inspection & Solubility Check

Observation	Probable Cause	Recommended Action
Pink/Red/Brown Color	N-Oxide formation or polymerized quinone-like species (air oxidation).[1]	Activated Charcoal treatment (See Module 3).
Sticky Oil / Gum	Trapped solvent (THF/Toluene) or excess water absorption (hygroscopic).	Azeotropic drying with Toluene/IPA; switch to anhydrous conditions.
Double Melting Point	Presence of Regioisomer (1,3-dimethyl) or uncyclized linear amide.[1]	Check NMR (See Regio-Check below).
Insoluble White Solid	Inorganic salts (NaCl/KBr) from the cyclization step.	"Reslurry" in hot Ethanol; filter hot.

The Regio-Check (NMR)

The most insidious impurity is the 1,3-dimethyl regioisomer . This forms if the secondary amine of the starting material (N-methylethylenediamine) attacks the ester group instead of the primary amine.

• Target (3,4-Dimethyl): The amide nitrogen (N1) is a proton donor (broad singlet > 6.0 ppm). The N-Methyl is at position 4 (singlet ~2.3 ppm).[1]

• Impurity (1,3-Dimethyl): The amide nitrogen (N1) is methylated (singlet ~2.9 ppm). The amine nitrogen (N4) is a proton donor.

Module 2: The Synthesis & Impurity Origin

Understanding where the impurities come from is the key to removing them. The following pathway illustrates the bifurcation point for the regioisomers.

Figure 1: Regiochemical Divergence. To maximize the Target (Path A), maintain lower temperatures (0°C to RT) during the initial addition.[1] High temperatures favor the more nucleophilic secondary amine attacking the ester (Path B).

Module 3: Purification Protocols

Protocol A: De-Colorization (The Charcoal Step)

Piperazinones often carry trace colored impurities that act as crystal poisons, preventing the formation of white solids.

• Dissolution: Dissolve the crude free base (before HCl addition) in Methanol (10 mL per gram).

• Adsorption: Add Activated Charcoal (10 wt% relative to crude mass).

  • Tip: Use acid-washed charcoal to prevent leaching of iron, which can re-color the product.[1]

• Reflux: Heat to mild reflux for 30 minutes.

• Filtration: Filter hot through a Celite (diatomaceous earth) pad.

  • Critical: Do not let the filter cake run dry; keep it wet with MeOH to prevent impurities from eluting back into the filtrate.

• Concentration: Evaporate Methanol to yield a pale yellow oil.

Protocol B: Salt Formation & Crystallization

The HCl salt is extremely polar. Standard recrystallization often fails because the salt "oils out" (phase separates) instead of crystallizing.

Reagents:

• Crude 3,4-dimethylpiperazin-2-one (Free base)[1]

• Isopropanol (IPA) - Solvent[1]

• HCl in IPA (or Dioxane) - Acid Source[1]

• Acetone or Diethyl Ether - Anti-solvent[1]

Step-by-Step:

• Dissolve: Dissolve the free base oil in a minimum amount of dry Isopropanol (IPA) .

  • Ratio: ~3-4 mL IPA per gram of substrate.[1]

• Acidify: Cool to 0°C. Dropwise add HCl (4M in Dioxane or IPA) with vigorous stirring.

  • Target pH: 2-3 (Check with wet pH paper).[1]

  • Observation: A thick white precipitate should form.[1] If it turns into a gum, you have water present.

• The "Goo" Fix: If the product oils out:

  • Add a seed crystal (if available).

  • Heat the mixture to reflux until the oil dissolves into the IPA.

  • Slowly cool to Room Temperature with stirring.

  • If still oiling, add Acetone dropwise at the cloud point.

• Isolation: Filter the solid under nitrogen (to prevent moisture absorption).

• Washing: Wash the cake with Cold Acetone (removes non-polar impurities and excess HCl).

• Drying: Dry in a vacuum oven at 40°C over P₂O₅ or silica gel.

Module 4: Advanced Troubleshooting (FAQs)

Q: My product is a hygroscopic sludge. How do I fix it?

A: You likely have trapped water or excess HCl.[1]

• Azeotrope: Dissolve the sludge in Methanol/Toluene (1:1) and rotovap to dryness. Repeat 2x. This physically carries water out.[1]

• Reslurry: Suspend the solid in Ethyl Acetate and stir vigorously for 2 hours. The product (HCl salt) is insoluble in EtOAc, but many organic impurities and trapped solvents will leach out. Filter the solid.[2][3]

Q: I cannot separate the regioisomers by recrystallization.

A: If the 1,3-isomer is >10%, recrystallization is inefficient due to the "solid solution" effect.

• Solution: Use Flash Chromatography on the free base before making the salt.

  • Stationary Phase: Silica Gel (neutralized with 1% Triethylamine).

  • Mobile Phase: DCM:Methanol (95:5 to 90:10). The 3,4-isomer (secondary amine N1) is generally more polar than the 1,3-isomer (tertiary amide N1).

Q: The melting point is broad (e.g., 185-195°C).

A: This indicates inorganic salt contamination (NaCl from the reaction).

• Fix: Perform a "Hot Filtration."[1][3][4] Dissolve the dry HCl salt in hot Ethanol . Any inorganic salts (NaCl) will remain insoluble. Filter the hot solution through a fine frit, then cool the filtrate to crystallize the pure organic salt.

References

• Piperazinone Synthesis Overview

  • Title: Process for the preparation of piperazine derivatives.[1][5][6][7]

  • Source: US Patent 6,660,863 (Vertex Pharmaceuticals).
  • Relevance: details the N-alkylation and cyclization conditions for substituted piperazines.
  • URL

• Purification of Piperazine Salts

  • Title: Purification of organic hydrochloride salts via solvent reslurrying.[1][8][9]

  • Source:Organic Process Research & Development, "Practical Salt Selection and Optimiz
  • Relevance: Discusses the thermodynamics of oiling out vs.

  • URL:[Link] (General Journal Link for verification of technique).

• Regioselectivity in Diamine Cyclization

  • Title: Regioselective synthesis of oxopiperazines.[1]

  • Source:Journal of Heterocyclic Chemistry.
  • Relevance: Explains the kinetic preference of primary vs.

  • URL:[Link]

Note: Specific melting points for 3,4-dimethylpiperazin-2-one HCl vary by hydrate form; always rely on NMR and HPLC purity over melting point alone.

Sources

• 1. US3029240A - Preparation of dimethylpiperazine - Google Patents [patents.google.com]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. athabascau.ca [athabascau.ca]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. patents.justia.com [patents.justia.com]
• 8. researchgate.net [researchgate.net]
• 9. DSpace [cora.ucc.ie]

Solving hygroscopicity issues with piperazinone HCl salts

Technical Support Center: Solid State Chemistry & Formulation Division Topic: Hygroscopicity Management of Piperazinone HCl Salts Ticket ID: PIP-HCL-HYGRO-001

Welcome to the Technical Support Center

Subject: Resolving Deliquescence and Stickiness in Piperazinone Hydrochloride Salts Assigned Scientist: Senior Application Scientist, Solid State Chemistry

You are likely reading this because your piperazinone HCl salt has turned into a sticky gum, a collapsed cake, or a liquid (deliquescence) upon exposure to ambient humidity. This is a known, thermodynamically driven issue common to piperazinone scaffolds.

The piperazinone ring contains a basic secondary amine (N4 position) and an amide-like lactam (N1 position). While the N4-amine readily forms salts, the Hydrochloride (HCl) counter-ion often creates a crystal lattice with high hydration energy, leading to aggressive moisture uptake.

Below is your troubleshooting guide, structured to diagnose, solve, and prevent this issue.

Part 1: Diagnosis & Characterization

Q: How do I confirm this is true hygroscopicity and not just residual solvent entrapment?

A: You must distinguish between surface adsorption (reversible) and bulk absorption/deliquescence (often irreversible phase change).

The Diagnostic Protocol (DVS Analysis): Run a Dynamic Vapor Sorption (DVS) isotherm. Do not rely solely on TGA (Thermogravimetric Analysis), as TGA cannot distinguish between solvent loss and water loss without a coupled mass spec, nor can it measure uptake kinetics.

Interpretation Guide:

• Scenario A (Surface Adsorption): Mass gain is <2% at 90% Relative Humidity (RH). Verdict: Manageable.

• Scenario B (Channel Hydrate): Step-wise mass gain at specific RH % (stoichiometric). Verdict: Stable if kept within humidity window.

• Scenario C (Deliquescence - Your likely issue): Exponential mass gain above a specific "Critical Relative Humidity" (CRH), often continuing until liquefaction. Verdict: The HCl salt is physically unstable.

Visual: The Hygroscopicity Decision Tree

Figure 1: Decision matrix for interpreting moisture uptake data.

Part 2: The Root Cause (Mechanistic Insight)

Q: Why is the HCl salt failing?

A: It is a competition between Lattice Energy and Hydration Energy .

• The Chloride Factor: The chloride anion (

  ) is small and has a high charge density. It is an aggressive Hydrogen Bond (H-bond) acceptor.

• The Piperazinone Factor: The protonated N4-amine creates a cation that wants to donate H-bonds.

• The Failure Mode: In the crystal lattice, if the

  interaction is not perfectly packed, the small ion will readily break away to be solvated by water molecules from the air. Water acts as a "plasticizer," lowering the glass transition temperature ( ) of the solid, causing it to turn into a rubbery gum or liquid.

Part 3: The Solution (Salt Screening)

Q: I cannot work with this gum. What is the alternative?

A: You must switch the counter-ion. For piperazinone derivatives, you need a counter-ion that is larger (lower charge density) and more hydrophobic . This increases the lattice hydrophobicity and reduces the driving force for water absorption.

Recommended Counter-ion Candidates:

Counter-ion	pKa (Acid)	Rationale for Piperazinone	Risk Profile
Fumarate	3.03, 4.38	Excellent H-bond networking; often forms stable, high-melting solids.	Moderate (Solubility may drop).
Tosylate	-1.34	Large, lipophilic aromatic ring shields the ionic core from moisture.	Low (Genotoxic impurity risk requires control).
Succinate	4.21, 5.64	Similar to fumarate but more flexible; good for forming stable hydrates.	Moderate.
Mesylate	-1.2	Strong acid like HCl, but the organic methyl group reduces hygroscopicity slightly.	Moderate (Can still be hygroscopic).

Experimental Protocol: The "Golden Path" Salt Screen

Do not just add acid and hope. Follow this thermodynamic equilibration protocol.

• Free Base Isolation: Dissolve your sticky HCl salt in water. Adjust pH to >10 using

  . Extract the piperazinone free base into Ethyl Acetate (EtOAc) or Dichloromethane (DCM). Dry and evaporate.

• Stoichiometry: Weigh 100 mg of Free Base. Calculate 1.05 equivalents of the new acid (e.g., Fumaric acid).

• Solvent Selection: Use anhydrous Ethanol (EtOH) or Isopropanol (IPA). Avoid water initially.

• Slurry Cycling (Crucial Step):

  • Dissolve acid and base. If it precipitates immediately, great.

  • If not, heat to 50°C, then cool to 5°C. Repeat this cycle for 24-48 hours.

  • Why? This Ostwald Ripening process ensures you isolate the most stable thermodynamic polymorph, not a kinetic metastable form that will revert to a gum later.

Visual: Salt Screening Workflow

Figure 2: Workflow for converting unstable HCl salts to stable alternatives.

Part 4: FAQs & Immediate Mitigation

Q: I am in late-stage development and cannot change the salt form. How do I handle the HCl salt? A: If you are locked into the HCl salt, you must engineer the process and formulation:

• Manufacture: All handling must occur in a dry room (<20% RH).

• Lyophilization: Instead of rotary evaporation, freeze-dry the HCl salt from water/t-butanol. This creates a porous cake that is easier to handle, though still hygroscopic.

• Silica Adsorption: Co-process the sticky salt with colloidal silicon dioxide (e.g., Aerosil 200) at a 1:1 ratio. The silica acts as a moisture scavenger and glidant, turning the gum into a flowable powder.

Q: Will changing the salt affect my biological data? A: In solution (in vitro/in vivo), the salt dissociates completely. The active piperazinone moiety remains the same. However, solubility will change. Fumarates are generally less soluble than HCl salts. You must verify that the new salt maintains adequate solubility for your dosing requirements.

References

• Stahl, P. H., & Wermuth, C. G. (Eds.).[1] (2002).[1] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH.

  • Context: The definitive guide on counter-ion selection and pKa rules.

• Newman, A. W., & Reutzel-Edens, S. M. (2020). "Salt Selection and Optimization Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development.

  • Context: Protocols for salt screening and polymorph discovery.

• Burnett, D. J., et al. (2006). "Quantifying the critical relative humidity for moisture-induced phase transitions." International Journal of Pharmaceutics.

  • Context: Methodology for determining Critical Rel

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 3,4-Dimethylpiperazin-2-one: A Predictive and Comparative Analysis

Introduction

In the landscape of contemporary drug discovery and development, the unambiguous structural elucidation of novel chemical entities is paramount. Among the myriad of heterocyclic scaffolds employed in medicinal chemistry, the piperazinone core and its derivatives are of significant interest due to their diverse biological activities. 3,4-Dimethylpiperazin-2-one, a substituted cyclic diamide, represents a class of compounds for which detailed analytical characterization is crucial for advancing research programs. Mass spectrometry stands as a cornerstone technique for this purpose, offering unparalleled sensitivity and structural information from minimal sample quantities.[1]

This guide provides a comprehensive, in-depth analysis of the predicted mass spectrometry fragmentation pattern of 3,4-Dimethylpiperazin-2-one. In the absence of a publicly available experimental spectrum for this specific molecule, we will leverage fundamental principles of mass spectrometry and draw comparisons with structurally related compounds to construct a scientifically rigorous predictive model. This approach is designed to empower researchers, scientists, and drug development professionals with the knowledge to identify and characterize this and similar molecules, even when reference standards are unavailable. We will explore the expected fragmentation pathways under both electron ionization (EI) and electrospray ionization (ESI), compare these with potential isomers, and discuss alternative analytical strategies.

Predicted Mass Spectrometry Fragmentation of 3,4-Dimethylpiperazin-2-one

The fragmentation of a molecule in a mass spectrometer is a controlled process of bond cleavage and rearrangement that yields a unique fingerprint of fragment ions. The stability of the resulting ions and neutral losses governs the observed fragmentation pattern.[2][3] For 3,4-Dimethylpiperazin-2-one (Molecular Weight: 128.17 g/mol ), we can anticipate several key fragmentation pathways.

Electron Ionization (EI) Fragmentation

Electron ionization is a "hard" ionization technique that imparts significant energy into the molecule, leading to extensive fragmentation.[4] The molecular ion (M+) is formed by the removal of an electron.

The predicted EI fragmentation pathway for 3,4-Dimethylpiperazin-2-one is visualized below:

Caption: Predicted EI Fragmentation Pathway of 3,4-Dimethylpiperazin-2-one.

A key initial fragmentation would be the loss of a methyl radical (•CH3) from the N4 position, leading to a stable acylium ion at m/z 113. Another probable fragmentation is the loss of a neutral carbon monoxide (CO) molecule, a common fragmentation for cyclic ketones and amides, resulting in an ion at m/z 100.[5][6] Ring cleavage is also highly likely. Cleavage of the C5-C6 and N4-C3 bonds could lead to the loss of an ethenamine radical and subsequent rearrangement to form a fragment at m/z 71. Further fragmentation of the ring could produce characteristic ions for piperazine-like structures at m/z 70 and 56.[7]

Electrospray Ionization (ESI) Fragmentation

ESI is a "soft" ionization technique that typically results in less fragmentation and a more prominent protonated molecule ([M+H]+).[4] For 3,4-Dimethylpiperazin-2-one, the protonated molecule would be observed at m/z 129. Tandem mass spectrometry (MS/MS) of this precursor ion would induce fragmentation.

The predicted ESI-MS/MS fragmentation pathway is as follows:

Caption: Predicted ESI-MS/MS Fragmentation of Protonated 3,4-Dimethylpiperazin-2-one.

Under collision-induced dissociation (CID), the protonated molecule at m/z 129 would likely undergo the loss of carbon monoxide to yield a fragment at m/z 101. Another possibility is the cleavage of the amide bond, leading to the loss of methylamine and a fragment at m/z 98.[8] Further fragmentation of the m/z 101 ion could lead to the formation of ions at m/z 85 and m/z 70.

Comparative Analysis with Isomeric and Related Structures

The fragmentation pattern of 3,4-Dimethylpiperazin-2-one can be distinguished from its isomers and related compounds by carefully examining the masses and relative abundances of the fragment ions.

Compound	Molecular Weight	Key Predicted/Known Fragment Ions (m/z)	Differentiating Features
3,4-Dimethylpiperazin-2-one	128.17	113, 100, 85, 71, 70, 56	Presence of m/z 113 (loss of one methyl group).
1,4-Dimethylpiperazine-2,5-dione	142.16	142, 114, 86, 71, 58	Higher molecular weight; characteristic loss of CO (m/z 114).[9]
3,6-Dimethylpiperazine-2,5-dione	142.16	142, 99, 71, 44	Symmetric structure may lead to different ring cleavage products.[10]
1,4-Dimethylpiperazine	114.19	114, 99, 70, 58, 42	Absence of carbonyl group leads to different fragmentation.[11][12]

This comparative analysis highlights how high-resolution mass spectrometry can effectively differentiate between these closely related structures.

Alternative Analytical Techniques

While mass spectrometry is a powerful tool, a comprehensive structural elucidation often involves orthogonal techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would provide definitive information about the connectivity of atoms and the stereochemistry of the methyl groups. NMR is unparalleled for complete structural assignment but is less sensitive than mass spectrometry.

• Infrared (IR) Spectroscopy: IR spectroscopy would confirm the presence of the amide carbonyl group (typically around 1650-1680 cm⁻¹) and N-H bonds. However, it provides limited information about the overall molecular structure.

• Gas Chromatography (GC) and Liquid Chromatography (LC): When coupled with mass spectrometry (GC-MS or LC-MS), these techniques allow for the separation of 3,4-Dimethylpiperazin-2-one from complex mixtures before mass analysis, which is crucial for impurity profiling and metabolite identification.

Experimental Protocol: Acquiring a Mass Spectrum of a Piperazinone Derivative

This protocol provides a general framework for analyzing a compound like 3,4-Dimethylpiperazin-2-one using LC-ESI-MS/MS.

Objective: To obtain the full scan mass spectrum and tandem mass spectrum of the target compound.

Materials:

• Sample of the piperazinone derivative (dissolved in a suitable solvent like methanol or acetonitrile at ~1 mg/mL).

• High-performance liquid chromatograph (HPLC) coupled to a tandem mass spectrometer (e.g., a quadrupole time-of-flight or triple quadrupole instrument).

• LC column (e.g., C18, 2.1 x 50 mm, 1.8 µm).

• Mobile phase A: 0.1% formic acid in water.

• Mobile phase B: 0.1% formic acid in acetonitrile.

Procedure:

• Sample Preparation: Dilute the stock solution of the compound to a final concentration of 1-10 µg/mL in the initial mobile phase composition (e.g., 95% A, 5% B).

• LC Method:

  • Set the column temperature to 40 °C.

  • Set the flow rate to 0.4 mL/min.

  • Use a gradient elution, for example:

    • 0-1 min: 5% B

    • 1-5 min: ramp to 95% B

    • 5-7 min: hold at 95% B

    • 7-7.1 min: return to 5% B

    • 7.1-10 min: re-equilibrate at 5% B

  • Injection volume: 2 µL.

• MS Method (Positive Ion Mode):

  • Ion Source Parameters (example):

    • Capillary voltage: 3.5 kV

    • Desolvation temperature: 350 °C

    • Desolvation gas flow: 800 L/hr

    • Cone gas flow: 50 L/hr

  • Full Scan (MS1) Acquisition:

    • Scan range: m/z 50-500.

    • Scan time: 0.2 s.

  • Tandem MS (MS/MS) Acquisition:

    • Select the protonated molecule ([M+H]+) as the precursor ion.

    • Use a collision energy ramp (e.g., 10-40 eV) to obtain a rich fragmentation spectrum.

    • Acquire product ion spectra over a similar m/z range.

• Data Analysis:

  • Identify the retention time of the compound of interest.

  • Extract the full scan mass spectrum at this retention time to confirm the mass of the protonated molecule.

  • Analyze the MS/MS spectrum to identify the fragment ions and propose a fragmentation pathway.

Caption: Experimental Workflow for LC-MS/MS Analysis.

Conclusion

This guide has provided a detailed, predictive analysis of the mass spectrometry fragmentation pattern of 3,4-Dimethylpiperazin-2-one. By applying fundamental principles and comparing with related structures, we have proposed the key fragment ions that would be expected under both EI and ESI conditions. This information is critical for the identification and structural confirmation of this and similar compounds in a research and development setting. The comparative data for isomeric structures further aids in unambiguous identification. When combined with orthogonal analytical techniques and a robust experimental protocol, mass spectrometry serves as an indispensable tool for advancing our understanding of novel chemical entities.

References

• Mass spectrometry of aromatic cyclic imides and amides. Part II: electron ionization induced decomposition of N - Semantic Scholar. Available at: [Link]

• Fragmentation of diketopiperazines fromAspergillus fumigatus by electrospray ionization tandem mass spectrometry (ESI-MS/MS) | Request PDF - ResearchGate. Available at: [Link]

• Different fragments observed in MS/MS of the m/z 227 cyclic dimers... - ResearchGate. Available at: [Link]

• Mass Fragmentation Characteristics of Piperazine Analogues. Available at: [Link]

• Time-Reduced N-Methylation: Exploring a Faster Synthesis Technique | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Mass Spectrometry Fragmentation Patterns – HSC Chemistry - Science Ready. Available at: [Link]

• 3,6-Dimethylpiperazine-2,5-dione | C6H10N2O2 | CID 97704 - PubChem. Available at: [Link]

• Structure and mechanism for iterative amide N-methylation in the biosynthesis of channel-forming peptide cytotoxins - PMC. Available at: [Link]

• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. Available at: [Link]

• Electron ionization mass spectrometry: positive fragment ions of 4′-R-substituted 6-nitroquipazines - ResearchGate. Available at: [Link]

• mass spectra - fragmentation patterns - Chemguide. Available at: [Link]

• CHAPTER 12: Mass Spectrometric Analysis of Cyclic Peptides - Books. Available at: [Link]

• What is the difference of spectra of EI-MS and ESI-MS/MS? - Chemistry Stack Exchange. Available at: [Link]

• Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - PMC. Available at: [Link]

• Fragmentation of diketopiperazines from Aspergillus fumigatus by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed. Available at: [Link]

• Mass Spectrometry: Fragmentation. Available at: [Link]

• Mass spectra and major fragmentation patterns of piperazine designer... - ResearchGate. Available at: [Link]

• Piperazine, 1,4-dimethyl- - the NIST WebBook. Available at: [Link]

• 1,4-Dimethylpiperazine-2,5-dione | C6H10N2O2 | CID 78761 - PubChem. Available at: [Link]

• Lec-33 || Mass fragmentation pattern of amides || McLafferty rearrangement - YouTube. Available at: [Link]

• 1,4-Dimethylpiperazine - Optional[MS (GC)] - Spectrum - SpectraBase. Available at: [Link]

• Piperazine, 2,5-dimethyl- - the NIST WebBook. Available at: [Link]

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• 6. Fragmentation of diketopiperazines from Aspergillus fumigatus by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mass Fragmentation Characteristics of Piperazine Analogues [zpxb.xml-journal.net]
• 8. Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. spectrabase.com [spectrabase.com]

A Comparative Guide to the Reactivity of 3,4-Dimethylpiperazin-2-one and 1,4-Dimethylpiperazin-2-one for Drug Development Professionals

In the landscape of medicinal chemistry, the piperazine scaffold is a cornerstone for the development of novel therapeutics.[1] The subtle substitution patterns on this privileged heterocycle can dramatically influence a compound's pharmacological profile, including its metabolic stability and target engagement. This guide offers an in-depth comparison of the chemical reactivity of two constitutional isomers: 3,4-dimethylpiperazin-2-one and 1,4-dimethylpiperazin-2-one. Understanding the nuanced differences in their reactivity is paramount for researchers engaged in the design and synthesis of next-generation pharmaceuticals.

This document moves beyond a simple cataloging of properties, instead focusing on the underlying stereoelectronic factors that govern their chemical behavior. We will explore how the placement of two methyl groups on the piperazin-2-one core dictates susceptibility to common chemical transformations encountered during drug development and metabolism. Furthermore, we will provide detailed experimental protocols to empower researchers to validate these principles in their own laboratories.

Structural and Electronic Disparities: The Foundation of Divergent Reactivity

The core difference between 3,4-dimethylpiperazin-2-one and 1,4-dimethylpiperazin-2-one lies in the location of the methyl substituents, which in turn dictates the electronic environment and steric accessibility of the reactive centers within each molecule.

1,4-Dimethylpiperazin-2-one features methyl groups on both nitrogen atoms. The N1-methyl group is adjacent to the amide carbonyl, while the N4-methyl group is at the other end of the ring. This substitution pattern results in a tertiary amide at the N1 position.

3,4-Dimethylpiperazin-2-one , in contrast, has one methyl group on a nitrogen atom (N4) and the other on a carbon atom (C3) adjacent to the amide nitrogen. This arrangement results in a secondary amide at the N1 position.

These structural distinctions give rise to significant differences in their electronic and steric properties:

• Amide Nature: The most critical difference is the nature of the amide bond. 1,4-Dimethylpiperazin-2-one possesses a tertiary amide, while 3,4-dimethylpiperazin-2-one has a secondary amide. This fundamental difference is a key predictor of their relative stability and reactivity, particularly towards hydrolysis.

• Steric Hindrance: The C3-methyl group in 3,4-dimethylpiperazin-2-one introduces steric bulk near the amide carbonyl and the adjacent nitrogen. This can influence the approach of reagents to these sites. In 1,4-dimethylpiperazin-2-one, the N1-methyl group also provides some steric hindrance, but the C3 position is unsubstituted.

• Electronic Effects: Methyl groups are weakly electron-donating. In 1,4-dimethylpiperazin-2-one, the N1-methyl group can slightly increase the electron density on the amide nitrogen, potentially influencing its basicity and nucleophilicity. The N4-methyl group in both isomers will have a similar electron-donating effect on the distal nitrogen.

The following diagram illustrates the structural differences between the two isomers.

Caption: Chemical structures of 1,4-dimethylpiperazin-2-one and 3,4-dimethylpiperazin-2-one.

Comparative Reactivity Analysis

The structural and electronic differences outlined above are expected to manifest in distinct reactivity profiles for the two isomers. Below, we provide a comparative analysis of their predicted behavior in key chemical transformations.

Hydrolysis: A Tale of Two Amides

Amide hydrolysis is a critical consideration in drug development, as it can impact a drug's shelf-life and in vivo stability. The rate of amide hydrolysis is highly dependent on the substitution pattern of the amide.

• 1,4-Dimethylpiperazin-2-one (Tertiary Amide): Tertiary amides are generally more resistant to both acidic and basic hydrolysis compared to secondary amides.[2] This increased stability is attributed to greater steric hindrance around the carbonyl group and the absence of an N-H proton, which can participate in certain hydrolysis mechanisms.

• 3,4-Dimethylpiperazin-2-one (Secondary Amide): Secondary amides are more susceptible to hydrolysis.[3] The presence of the N-H proton allows for different mechanistic pathways for both acid and base-catalyzed hydrolysis.

Hypothesis: 3,4-Dimethylpiperazin-2-one is expected to undergo hydrolysis at a faster rate than 1,4-dimethylpiperazin-2-one under both acidic and basic conditions.

Isomer	Amide Type	Predicted Relative Rate of Hydrolysis
1,4-Dimethylpiperazin-2-one	Tertiary	Slower
3,4-Dimethylpiperazin-2-one	Secondary	Faster

Oxidation: Targeting the Nitrogen Atoms

The piperazine ring contains two nitrogen atoms that can be susceptible to oxidation.

• 1,4-Dimethylpiperazin-2-one: Both nitrogen atoms are tertiary amines. The N4 nitrogen is a typical tertiary amine, while the N1 nitrogen is part of a tertiary amide. Tertiary amines can be oxidized to N-oxides. The N4 nitrogen is likely to be more readily oxidized than the N1 nitrogen due to the electron-withdrawing effect of the adjacent carbonyl group.

• 3,4-Dimethylpiperazin-2-one: This isomer has a secondary amine at N1 (as part of the amide) and a tertiary amine at N4. The N4 tertiary amine is a likely site of oxidation to an N-oxide. The secondary amide nitrogen (N1) is generally less prone to oxidation.

Hypothesis: Both isomers are susceptible to oxidation at the N4 position. 1,4-Dimethylpiperazin-2-one may also undergo oxidation at the N1 position, though likely at a slower rate.

Reduction: Targeting the Amide Carbonyl

The amide carbonyl group can be reduced to an amine.

• 1,4-Dimethylpiperazin-2-one: Reduction of the tertiary amide would yield 1,4-dimethylpiperazine.

• 3,4-Dimethylpiperazin-2-one: Reduction of the secondary amide would yield 3,4-dimethylpiperazine.

The reactivity towards reducing agents like lithium aluminum hydride (LiAlH4) is influenced by steric hindrance around the carbonyl group.

Hypothesis: The C3-methyl group in 3,4-dimethylpiperazin-2-one may introduce slightly more steric hindrance to the approach of a reducing agent compared to the N1-methyl group in 1,4-dimethylpiperazin-2-one. However, this effect is likely to be minor, and both compounds are expected to be readily reduced.

Reactions with Electrophiles and Nucleophiles

• Electrophilic Attack: The nitrogen atoms of the piperazine ring can act as nucleophiles. The N4 nitrogen in both isomers is expected to be more nucleophilic than the N1 amide nitrogen due to the electron-withdrawing nature of the carbonyl group.

• Nucleophilic Attack: The primary site for nucleophilic attack is the amide carbonyl carbon. The reactivity of the carbonyl carbon is influenced by both steric and electronic factors.

Hypothesis:

• The N4 nitrogen of both isomers will be the primary site of reaction with electrophiles.

• The amide carbonyl of 3,4-dimethylpiperazin-2-one may be slightly more susceptible to nucleophilic attack than that of 1,4-dimethylpiperazin-2-one due to the less sterically hindered environment and the nature of the secondary amide.

Experimental Protocols for Reactivity Assessment

To empirically validate the hypothesized differences in reactivity, the following experimental protocols can be employed.

Comparative Hydrolysis Study

Objective: To determine the relative rates of hydrolysis of 3,4-dimethylpiperazin-2-one and 1,4-dimethylpiperazin-2-one under acidic and basic conditions.

Methodology:

• Stock Solution Preparation: Prepare stock solutions of 3,4-dimethylpiperazin-2-one and 1,4-dimethylpiperazin-2-one of known concentration (e.g., 10 mM) in a suitable organic solvent (e.g., acetonitrile).

• Reaction Setup:

  • Acidic Hydrolysis: In separate reaction vessels, add a known volume of the stock solution of each isomer to a pre-heated acidic solution (e.g., 1 M HCl) to achieve a final concentration of 1 mM.

  • Basic Hydrolysis: In separate reaction vessels, add a known volume of the stock solution of each isomer to a pre-heated basic solution (e.g., 1 M NaOH) to achieve a final concentration of 1 mM.

• Time-Course Analysis: At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw aliquots from each reaction mixture.

• Quenching: Immediately quench the reaction by neutralizing the acid or base.

• Analysis: Analyze the samples by a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (LC-MS), to quantify the remaining parent compound.

• Data Analysis: Plot the concentration of the parent compound versus time for each isomer under both acidic and basic conditions. The rate of hydrolysis can be determined from the slope of the line.

Caption: Workflow for comparative hydrolysis study.

Comparative Oxidation Study

Objective: To assess the relative susceptibility of the two isomers to oxidation.

Methodology:

• Reaction Setup: Dissolve each isomer in a suitable solvent (e.g., methanol).

• Oxidant Addition: Add a common oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), portion-wise to each solution at 0 °C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS.

• Product Identification: Isolate and characterize the oxidation products (e.g., N-oxides) using techniques like NMR and Mass Spectrometry.

• Comparative Analysis: Compare the rate of consumption of the starting materials and the distribution of oxidation products for the two isomers.

Conclusion and Implications for Drug Development

The seemingly minor positional difference of a methyl group between 3,4-dimethylpiperazin-2-one and 1,4-dimethylpiperazin-2-one leads to a fundamental change in their chemical nature, primarily due to the presence of a secondary versus a tertiary amide. This guide has outlined the predicted consequences of this isomerization on their reactivity towards hydrolysis, oxidation, reduction, and reactions with electrophiles and nucleophiles.

For drug development professionals, these differences have significant practical implications:

• Metabolic Stability: The higher predicted stability of the tertiary amide in 1,4-dimethylpiperazin-2-one towards hydrolysis suggests it may have a longer in vivo half-life compared to 3,4-dimethylpiperazin-2-one.

• Prodrug Design: The more labile secondary amide of 3,4-dimethylpiperazin-2-one could be exploited in prodrug strategies, where cleavage of the amide bond is required for drug activation.

• Synthetic Strategy: The differential reactivity of the nitrogen atoms and the amide carbonyl will influence the choice of protecting groups and reaction conditions during the synthesis of more complex derivatives.

By understanding and experimentally verifying these reactivity differences, researchers can make more informed decisions in the design and optimization of piperazin-2-one-based drug candidates, ultimately leading to the development of safer and more effective medicines. The provided experimental protocols offer a starting point for generating the crucial data needed to guide these decisions.

References

• Master Organic Chemistry. (2019, October 7). Amide Hydrolysis Using Acid Or Base. [Link]

• OpenStax. (n.d.). 21.7 Chemistry of Amides. In Organic Chemistry: A Tenth Edition. [Link]

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A Tale of Two Scaffolds: A Comparative Guide to the Biological Activity of Piperazin-2-one and Piperazine Derivatives

Abstract

In the landscape of medicinal chemistry, the piperazine ring stands as a "privileged scaffold," a cornerstone in the architecture of numerous therapeutic agents.[1][2] Its remarkable versatility, rooted in its unique physicochemical properties, has cemented its role in enhancing the pharmacokinetic and pharmacodynamic profiles of drugs across diverse therapeutic areas.[3] However, the quest for refined biological activity, improved selectivity, and novel intellectual property has led to the exploration of bioisosteric replacements. One such scaffold that has emerged with significant promise is the piperazin-2-one moiety. This guide provides an in-depth, objective comparison of the biological activities of piperazin-2-one and piperazine derivatives, supported by experimental data and detailed methodologies. We will delve into a key case study involving Phosphoinositide 3-kinase delta (PI3Kδ) inhibitors to illuminate the nuanced yet critical differences between these two heterocyclic systems, offering researchers, scientists, and drug development professionals a data-driven perspective to guide future discovery efforts.

Introduction: The Enduring Legacy of Piperazine and the Rise of Piperazin-2-one

The six-membered piperazine heterocycle, with its two nitrogen atoms at the 1 and 4 positions, confers a unique combination of properties that make it a staple in drug design. Its conformational flexibility allows for optimal binding to a wide range of biological targets, while its basicity and hydrophilicity can be fine-tuned to improve aqueous solubility and oral bioavailability.[3] These attributes have led to the incorporation of the piperazine scaffold into a multitude of FDA-approved drugs for indications ranging from cancer and infectious diseases to central nervous system disorders.[1][4]

The piperazin-2-one scaffold can be viewed as a structural analogue of piperazine, where one of the secondary amine groups is replaced by an amide. This seemingly subtle modification introduces significant changes to the molecule's electronic and steric properties. The introduction of the carbonyl group can alter hydrogen bonding capabilities, reduce basicity, and introduce a degree of rigidity compared to the more flexible piperazine ring. These differences can be strategically exploited by medicinal chemists to overcome challenges encountered with piperazine-containing compounds, such as off-target effects or metabolic instability.

This guide will explore the comparative biological activities of these two scaffolds, with a particular focus on how the structural and physicochemical distinctions between them translate into tangible differences in potency, selectivity, and cellular effects.

Comparative Analysis of Biological Activities: A Case Study in PI3Kδ Inhibition

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its dysregulation is a hallmark of many cancers. The delta isoform of PI3K (PI3Kδ) is primarily expressed in hematopoietic cells and plays a key role in B-cell signaling, making it a compelling target for hematological malignancies.

A seminal study by Wang et al. (2020) provides a direct and compelling comparison of the biological activity of piperazine and piperazin-2-one derivatives as PI3Kδ inhibitors. The researchers designed and synthesized two series of thieno[3,2-d]pyrimidine-based compounds, with one series incorporating a piperazine moiety and the other a piperazin-2-one ring at the C6 position.

Potency and Selectivity: A Clear Advantage for Piperazin-2-one

The experimental data from this study revealed a clear trend: the piperazin-2-one-containing compounds were consistently more potent and selective for PI3Kδ over other PI3K isoforms (α, β, and γ). This is a critical finding, as isoform selectivity is paramount in developing safer and more effective targeted therapies, minimizing off-target effects that can lead to toxicity.

As highlighted in the abstract of their paper, the "detailed SAR study with respect to the piperazinone substituents at the 6-position of thieno[3,2-d]pyrimidine core demonstrated that piperazinone-containing thieno[3,2-d]pyrimidines would be more potent and selective for PI3Kδ than their piperazine counterparts."

Antiproliferative Activity in Cancer Cell Lines

The superior enzymatic potency and selectivity of the piperazin-2-one derivatives translated directly to enhanced antiproliferative activity in a panel of non-Hodgkin lymphoma (NHL) cell lines. The study reported that the most promising piperazin-2-one compounds exhibited comparable or even better antiproliferative activity against these cancer cells when compared to the approved PI3Kδ inhibitor, idelalisib.

This demonstrates that the strategic replacement of a piperazine with a piperazin-2-one can be a highly effective strategy for boosting the anticancer efficacy of a lead compound.

Physicochemical Properties: The "Why" Behind the "What"

The observed differences in biological activity between piperazine and piperazin-2-one derivatives can be rationalized by considering their distinct physicochemical properties.

Property	Piperazine	Piperazin-2-one	Rationale for Impact on Biological Activity
Basicity (pKa)	Two basic nitrogens (pKa ~9.8 and 5.7)	One basic nitrogen (pKa of the non-amide nitrogen is lower than piperazine)	The reduced basicity of piperazin-2-one can decrease off-target interactions with aminergic GPCRs, which are often implicated in CNS side effects. It can also alter the ionization state at physiological pH, impacting cell permeability and target engagement.
Hydrogen Bonding	Two hydrogen bond donors and two acceptors	One hydrogen bond donor and three acceptors (including the carbonyl oxygen)	The additional hydrogen bond acceptor in the piperazin-2-one scaffold provides an extra point of interaction with the target protein, potentially increasing binding affinity and selectivity.
Conformational Rigidity	Flexible (chair and boat conformations)	More rigid due to the planar amide bond	The increased rigidity of the piperazin-2-one ring can pre-organize the molecule in a conformation that is more favorable for binding to the target, reducing the entropic penalty of binding and leading to higher affinity.
Metabolic Stability	Susceptible to N-dealkylation and oxidation by CYPs	The amide bond is generally more stable to metabolism than the secondary amine of piperazine.	The improved metabolic stability of the piperazin-2-one scaffold can lead to a longer half-life in vivo and a more favorable pharmacokinetic profile.

Experimental Protocols

To facilitate the replication and validation of the findings discussed in this guide, we provide detailed, step-by-step methodologies for the key experiments employed in the evaluation of PI3Kδ inhibitors and their antiproliferative effects.

PI3Kδ Enzyme Inhibition Assay

This protocol describes a common method for determining the in vitro potency of compounds against the PI3Kδ enzyme.

Objective: To quantify the half-maximal inhibitory concentration (IC50) of test compounds against recombinant human PI3Kδ.

Materials:

• Recombinant human PI3Kδ enzyme

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 1 mM EGTA, 0.03% CHAPS)

• ATP solution

• PI3K lipid substrate (e.g., PIP2)

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar ADP detection system

• 384-well white plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. A typical starting concentration is 10 mM.

• Enzyme and Substrate Preparation: Dilute the PI3Kδ enzyme and the lipid substrate to their final concentrations in kinase buffer.

• Reaction Setup: In a 384-well plate, add the test compound, the PI3Kδ enzyme, and the lipid substrate.

• Reaction Initiation: Initiate the kinase reaction by adding ATP to each well. The final reaction volume is typically 10-25 µL.

• Incubation: Incubate the plate at room temperature for a specified period (e.g., 60 minutes).

• Reaction Termination and ADP Detection: Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay Kit according to the manufacturer's instructions. This typically involves adding an ADP-Glo™ reagent to deplete the remaining ATP, followed by the addition of a kinase detection reagent to convert ADP to ATP and generate a luminescent signal.

• Data Analysis: Measure the luminescence using a plate reader. The IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

MTT Assay for Cell Proliferation

This protocol outlines the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a colorimetric method for assessing cell viability.

Objective: To determine the effect of test compounds on the proliferation of non-Hodgkin lymphoma cell lines.

Materials:

• Non-Hodgkin lymphoma cell lines (e.g., TMD8, GSU, OCI-Ly10)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Test compounds dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• 96-well clear flat-bottom plates

• Multi-channel pipette

• Plate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the test compounds. Include a vehicle control (DMSO) and a positive control for cytotoxicity.

• Incubation: Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Add 100 µL of solubilization solution to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The GI50 (concentration for 50% growth inhibition) values can be determined by plotting the percentage of viability against the log of the compound concentration.

Visualizations

Chemical Structures

Caption: Core chemical structures of piperazine and piperazin-2-one.

PI3K/Akt Signaling Pathway

Caption: Simplified PI3K/Akt signaling pathway and the point of inhibition.

Experimental Workflow for MTT Assay

Caption: Step-by-step workflow for the MTT cell proliferation assay.

Future Perspectives and Conclusion

The comparative analysis of piperazin-2-one and piperazine derivatives, particularly in the context of PI3Kδ inhibitors, underscores a critical principle in modern drug design: subtle structural modifications can lead to profound improvements in biological activity. The introduction of a carbonyl group in the piperazin-2-one scaffold offers a powerful tool to modulate basicity, enhance hydrogen bonding potential, and increase metabolic stability.

While the piperazine ring will undoubtedly remain a cornerstone of medicinal chemistry, the piperazin-2-one scaffold presents a compelling alternative for overcoming specific challenges in drug development. Its successful application in the development of potent and selective PI3Kδ inhibitors serves as a strong testament to its potential.

Future research should focus on a more systematic exploration of the piperazin-2-one scaffold as a bioisosteric replacement for piperazine across a wider range of therapeutic targets. Direct head-to-head comparisons, complete with comprehensive profiling of physicochemical and ADME properties, will be invaluable in building a deeper understanding of the structure-activity relationships that govern the biological activity of these two important heterocyclic systems. By leveraging the unique attributes of both scaffolds, medicinal chemists can continue to design and develop safer, more effective medicines to address unmet medical needs.

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• Patel, R. V., & Park, S. W. (2013). An evolving role of piperazine moieties in drug design and discovery. Mini reviews in medicinal chemistry, 13(11), 1579–1601. [Link]

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Navigating the Metabolic Maze: A Guide to the In Vitro Pharmacokinetic Stability of Dimethylpiperazinone Scaffolds

For Immediate Distribution

[City, State] – [Date] – In the intricate world of drug discovery, understanding a compound's metabolic fate is paramount to its success. For researchers, scientists, and drug development professionals, the stability of a chemical scaffold in the face of metabolic enzymes can make or break a promising candidate. This guide provides an in-depth, objective comparison of the in vitro pharmacokinetic stability of dimethylpiperazinone scaffolds, offering supporting experimental data and methodologies to empower informed decision-making in drug design.

The dimethylpiperazinone core, a significant heterocyclic motif, is present in a variety of investigational drug candidates. Its inherent physicochemical properties offer a unique starting point for medicinal chemists. However, like all N-heterocycles, it is subject to metabolic transformations that can profoundly impact its efficacy, safety, and pharmacokinetic profile.[1][2][3] This guide will dissect the key aspects of its in vitro stability, providing a framework for its evaluation and optimization.

The Metabolic Gauntlet: Key Stability Assays

To comprehensively assess the in vitro stability of a dimethylpiperazinone-containing compound, a series of well-established assays are employed. These investigations primarily focus on two key areas: metabolic stability in the liver, the primary site of drug metabolism, and stability in plasma.

Liver Microsomal Stability Assay: A Window into Phase I Metabolism

The liver microsomal stability assay is a cornerstone of early drug discovery, providing a measure of a compound's susceptibility to metabolism by cytochrome P450 (CYP) enzymes, the major players in Phase I drug metabolism.[4][5][6][7] These enzymes are responsible for the oxidative, reductive, and hydrolytic reactions that are often the first step in a drug's breakdown.[5]

Causality Behind Experimental Choices: The use of liver microsomes, which are subcellular fractions rich in CYP enzymes, allows for a focused assessment of Phase I metabolism.[5][8] The inclusion of the cofactor NADPH is essential as it initiates the enzymatic reactions.[5][8] By monitoring the disappearance of the parent compound over time, we can calculate key parameters like the in vitro half-life (t½) and intrinsic clearance (Clint).[6][8]

Table 1: Hypothetical Comparative Microsomal Stability of Dimethylpiperazinone Analogs

Compound ID	Scaffold Modification	Human Liver Microsomes t½ (min)	Mouse Liver Microsomes t½ (min)	In Vitro Intrinsic Clearance (µL/min/mg protein)
DMP-001	Unsubstituted	15	8	92.4
DMP-002	3,3-dimethyl	45	25	30.8
DMP-003	N-aryl substitution	28	18	49.5
DMP-004	N-tert-butyl	>60	55	<11.5
Control	Verapamil	22	15	63.0

Plasma Stability Assay: Gauging Hydrolytic Vulnerability

While the liver is the primary metabolic organ, enzymes present in plasma, such as esterases and amidases, can also contribute to a drug's degradation.[9][10] The plasma stability assay is crucial for identifying compounds susceptible to this form of hydrolysis, particularly those containing ester, amide, or lactam functionalities.[10][11][12]

Causality Behind Experimental Choices: Incubating the compound directly in plasma from different species (e.g., human, rat, mouse) allows for the assessment of potential interspecies differences in enzymatic activity.[11][13] The disappearance of the parent compound is monitored over time to determine its stability. For prodrugs designed to be activated in the plasma, this assay can confirm the desired conversion to the active form.[11]

Table 2: Hypothetical Comparative Plasma Stability of Dimethylpiperazinone Analogs

Compound ID	Scaffold Modification	Human Plasma % Remaining at 2h	Rat Plasma % Remaining at 2h	Mouse Plasma % Remaining at 2h
DMP-001	Unsubstituted	98	95	92
DMP-005	Ester-containing side chain	45	38	25
DMP-006	Amide-containing side chain	85	82	78
Control	Procaine	15	10	8

Potential Metabolic Liabilities and Bioactivation of the Piperazine Ring

The piperazine ring, a core component of the dimethylpiperazinone scaffold, is a known target for metabolic enzymes.[14] Common biotransformations include N-dealkylation, ring hydroxylation, N-oxidation, and ring opening, primarily mediated by cytochrome P450 enzymes.[14]

A critical concern in drug development is the potential for metabolic bioactivation, where a seemingly innocuous compound is converted into a reactive metabolite that can covalently bind to cellular macromolecules, leading to toxicity. For piperazine-containing compounds, bioactivation can occur through hydroxylation at the carbon alpha to the nitrogen, forming an unstable carbinolamine. This intermediate can then lead to the formation of a reactive iminium ion.[14][15][16]

Diagram 1: Bioactivation Pathway of Piperazine-Containing Scaffolds

Caption: Potential bioactivation of the piperazine ring to a reactive iminium ion.

Strategies to mitigate these metabolic liabilities often involve structural modifications. For instance, introducing steric hindrance around the metabolically labile sites or incorporating electron-withdrawing groups can decrease the rate of metabolism.[17]

Experimental Protocols

To ensure the reproducibility and validity of the stability data, detailed and standardized protocols are essential.

Protocol 1: Liver Microsomal Stability Assay

Diagram 2: Workflow for Liver Microsomal Stability Assay

Caption: Step-by-step workflow for the in vitro liver microsomal stability assay.

Methodology:

• Preparation: Test compounds are typically prepared in a suitable solvent like DMSO and diluted in a buffer (e.g., 100 mM potassium phosphate, pH 7.4) to a final concentration of 1 µM.[8] Pooled human liver microsomes are thawed on ice and diluted to a final concentration of 0.5 mg/mL in the same buffer.[4][5][8] An NADPH regenerating system or NADPH solution is prepared.

• Incubation: The test compound and liver microsomes are pre-incubated at 37°C.[6] The reaction is initiated by the addition of NADPH.[8]

• Sampling and Termination: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes) and the reaction is quenched by adding a cold organic solvent like acetonitrile, which often contains an internal standard for analytical normalization.[6][8]

• Analysis: The samples are centrifuged to precipitate proteins. The supernatant is then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent compound.[6][8]

• Data Analysis: The natural logarithm of the percentage of the remaining parent compound is plotted against time. The slope of this line is used to calculate the in vitro half-life (t½) and intrinsic clearance (Clint).[6]

Protocol 2: Plasma Stability Assay

Methodology:

• Preparation: The test compound is added to plasma (from the desired species) to a final concentration, typically 1 µM.[13]

• Incubation: The mixture is incubated at 37°C.[12][13]

• Sampling and Termination: Aliquots are removed at specified time points (e.g., 0, 15, 30, 60, and 120 minutes).[11] The reaction is stopped by adding a cold organic solvent to precipitate plasma proteins.[12][13]

• Analysis: After centrifugation, the supernatant is analyzed by LC-MS/MS to determine the concentration of the parent compound.[12][13]

• Data Analysis: The percentage of the parent compound remaining at each time point is calculated relative to the zero-minute time point to determine the stability.[11]

Comparative Analysis with Other Heterocyclic Scaffolds

The metabolic stability of a scaffold is not an isolated property. It is often benchmarked against other common heterocyclic cores used in drug discovery. For instance, five-membered nitrogen-containing heterocycles like pyrroles and indoles are known to be susceptible to oxidation.[18] In contrast, incorporating nitrogen atoms into an aromatic ring, such as moving from a benzene to a pyridine or pyrimidine, can often enhance metabolic stability.[19] The piperidine scaffold is generally considered to be relatively metabolically stable.[20] The dimethylpiperazinone scaffold's stability will be influenced by its specific substitution patterns and electronic properties, and a direct comparison with these other scaffolds using the described in vitro assays is crucial for lead optimization.

Conclusion and Future Directions

The in vitro pharmacokinetic stability of dimethylpiperazinone scaffolds is a multifaceted issue that requires a systematic and rigorous evaluation. By employing standardized liver microsomal and plasma stability assays, drug discovery teams can gain critical insights into a compound's metabolic liabilities. Understanding the potential for bioactivation of the piperazine ring is also essential for mitigating toxicity risks. The data generated from these in vitro studies are invaluable for guiding medicinal chemistry efforts to design more stable and ultimately more successful drug candidates. Future work should focus on developing more predictive in silico models for the metabolism of these scaffolds to further accelerate the drug discovery process.

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• Grillo, M. P., et al. (2005). Metabolic Activation of a 1,3-Disubstituted Piperazine Derivative: Evidence for a Novel Ring Contraction to an Imidazoline. Chemical Research in Toxicology, 18(1), 128-136. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 3,4-Dimethylpiperazin-2-one Hydrochloride

For laboratory professionals dedicated to advancing pharmaceutical research and development, the responsible management of chemical reagents is paramount. This guide provides a detailed protocol for the proper disposal of 3,4-Dimethylpiperazin-2-one hydrochloride, ensuring the safety of personnel and the protection of our environment. The procedures outlined herein are grounded in established safety principles and align with federal and local regulations.

Hazard Identification and Risk Assessment

Anticipated Hazards:

• Harmful if swallowed: Piperazine compounds can be toxic if ingested.[1]

• Skin and Eye Irritation: Direct contact may cause skin irritation and serious eye irritation or damage.[1]

• Respiratory Irritation: Inhalation of dust or fumes may lead to respiratory irritation.[1]

Given these potential risks, all handling and disposal procedures must be conducted with appropriate personal protective equipment (PPE) and within a controlled laboratory environment.

Table 1: Essential Personal Protective Equipment (PPE)

PPE Item	Specifications
Gloves	Nitrile or other chemically resistant gloves.
Eye Protection	Safety glasses with side shields or chemical goggles.
Lab Coat	Standard laboratory coat.
Respiratory	Use in a well-ventilated area or under a fume hood.

The Cardinal Rule of Chemical Disposal: Do Not Dispose in General Waste or Drains

Under regulations set forth by the Environmental Protection Agency (EPA) and the Resource Conservation and Recovery Act (RCRA), chemical waste is strictly controlled.[2][3] It is imperative that 3,4-Dimethylpiperazin-2-one hydrochloride, and any materials contaminated with it, are not disposed of in the regular trash or poured down the sanitary sewer.[2][4][5] Improper disposal can lead to environmental contamination and potential reactions within the drainage system.[3][4]

Step-by-Step Disposal Protocol

The following procedure outlines the systematic steps for the safe collection and disposal of 3,4-Dimethylpiperazin-2-one hydrochloride waste.

Step 1: Waste Segregation and Collection

• Designated Waste Container: All waste contaminated with 3,4-Dimethylpiperazin-2-one hydrochloride, including unused product, contaminated PPE, and cleaning materials, must be collected in a designated hazardous waste container.

• Container Compatibility: The container must be chemically compatible with the waste.[3] A high-density polyethylene (HDPE) or glass container is generally suitable.

• Secure Closure: The container must have a secure, leak-proof lid.[3] Keep the container closed at all times except when adding waste.[6]

Step 2: Proper Labeling of Hazardous Waste

Accurate and clear labeling is a critical component of safe waste management. The label on your hazardous waste container must include the following information[2][6]:

• The words "Hazardous Waste"

• Full Chemical Name: "3,4-Dimethylpiperazin-2-one hydrochloride" (avoid abbreviations or chemical formulas).

• Hazard Pictograms: Indicate the relevant hazards (e.g., irritant, health hazard).

• Generator Information: Your name, department, and contact information.

Step 3: Safe Storage of Chemical Waste

• Point of Generation: Store the waste container at or near the point of generation, in a designated and secure area.[6]

• Segregation: Store the container away from incompatible materials. A general best practice is to segregate chemicals by hazard class (e.g., keep away from strong acids, bases, and oxidizers).[4][6]

• Secondary Containment: It is advisable to place the waste container in a secondary containment bin to mitigate any potential leaks or spills.

Step 4: Arranging for Professional Disposal

Hazardous chemical waste must be disposed of through a licensed and approved waste disposal contractor. Your institution's Environmental Health and Safety (EHS) department will have established procedures for the pickup and disposal of chemical waste.[2]

• Contact EHS: Once your waste container is nearing full (approximately 90%), contact your EHS office to schedule a waste pickup.[6]

• Documentation: Complete any required waste manifests or pickup request forms provided by your EHS department.

Emergency Procedures for Spills and Exposures

In the event of a spill or accidental exposure, immediate and appropriate action is critical.

• Minor Spill: For a small spill, and if you are trained to do so, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in your designated hazardous waste container.

• Major Spill: In the case of a large spill, evacuate the area and contact your institution's emergency response team or EHS department immediately.

• Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[7][8] Seek immediate medical attention.

• Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[7]

• Ingestion: Rinse mouth with water. Do not induce vomiting.[1][8] Seek immediate medical attention.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3,4-Dimethylpiperazin-2-one hydrochloride.

Caption: Disposal workflow for 3,4-Dimethylpiperazin-2-one hydrochloride.

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Personal Protective Equipment (PPE) &amp; Handling Guide: 3,4-Dimethylpiperazin-2-one Hydrochloride

Executive Risk Assessment

Compound Class: Piperazinone Derivative / Hydrochloride Salt Physical State: Solid (Hygroscopic Powder)

Scientific Context: While specific toxicological data for the exact isomer 3,4-Dimethylpiperazin-2-one hydrochloride is often proprietary or limited in public databases, the structural pharmacophore (piperazine core) and the hydrochloride salt form dictate a Class-Based Risk Assessment .

We apply the Precautionary Principle based on two critical moieties:

• The Piperazine Core: Historically associated with respiratory and skin sensitization (asthma-like symptoms and contact dermatitis) [1].

• The Hydrochloride Counter-ion: Upon contact with mucous membranes or moisture, hydrolysis can generate localized acidity, posing a risk of chemical burns or severe irritation to eyes and respiratory tracts [2].

Hazard Classification (Inferred):

• H315/H319: Causes skin and serious eye irritation.[1]

• H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled (Sensitizer Precaution).

• H335: May cause respiratory irritation.[2]

PPE Selection Matrix

This matrix is designed to create a self-validating safety barrier. The selection logic prioritizes permeation resistance for solutions and particulate filtration for solids.

A. Personal Protective Equipment (PPE)[3]

Body Area	Hazard Source	Recommended PPE Specification	Scientific Rationale
Respiratory	Fine Dust / Aerosol	N95 or P100 Particulate Respirator (Minimum). If handling >10g: Powered Air-Purifying Respirator (PAPR) or loose-fitting hood.	Piperazine salts are potent respiratory irritants. Standard surgical masks offer zero protection against sub-micron chemical particulates.
Hand (Primary)	Corrosive / Irritant	Nitrile Rubber (0.11 mm / 4 mil minimum) .	Nitrile provides excellent resistance to weak acids and organic bases. Latex is prohibited due to poor chemical resistance and allergy confounding.
Hand (Secondary)	Stock Solutions	Double-gloving recommended.	Creates a sacrificial barrier. If the outer glove is compromised, the inner glove maintains integrity during doffing.
Ocular	Acidic Hydrolysis	Chemical Splash Goggles (Indirect Vent).	Safety glasses with side shields are insufficient for hygroscopic salts that can become corrosive liquids upon contact with eye moisture.
Body	Particulate Accumulation	Lab Coat (Buttoned, Tyvek wrist cuffs preferred) .	Prevents dust accumulation on street clothes, which can lead to secondary exposure outside the lab.

Operational Protocol: Handling & Solubilization

Objective: Safely transition the compound from a static-prone solid to a stable solution without aerosolization.

Phase 1: Preparation & Weighing

• Engineering Control: All weighing MUST occur inside a certified Chemical Fume Hood or a Powder Containment Balance Enclosure.

• Static Management: Hydrochloride salts are often dry and prone to static charge, causing "fly-away" powder.

  • Action: Use an anti-static gun or ionizer bar near the balance.

  • Action: Use weighing boats made of antistatic polystyrene, not standard plastic.

Phase 2: Solubilization (The Critical Step)

• Solvent Choice: Water, DMSO, or Methanol (compound is polar).

• Exotherm Warning: The neutralization of the HCl salt or dissolution enthalpy may generate mild heat.

  • Protocol: Add the solid to the solvent , never solvent to solid, to prevent "puffing" of dust.

Phase 3: Decontamination

• Surface Cleaning: Wipe balance areas with a mild alkaline solution (e.g., 1% Sodium Bicarbonate) followed by water.

  • Why? The bicarbonate neutralizes the acidic hydrochloride residues and helps solubilize the organic piperazinone for removal.

Decision Logic & Workflow (Visualization)

The following diagram illustrates the decision-making process for handling this compound, emphasizing the "State of Matter" transition where risks shift from inhalation to dermal absorption.

Figure 1: Operational workflow distinguishing safety requirements between solid handling (inhalation focus) and solution handling (dermal/splash focus).

Emergency Response & Disposal

Accidental Exposure[4][5]

• Inhalation: Move immediately to fresh air. If wheezing occurs (sensitization sign), seek medical attention.

• Eye Contact: Flush with water for 15 minutes .[2][3][4][5] The HCl moiety causes immediate pH drop in the eye; speed is critical to prevent corneal opacity.

• Skin Contact: Wash with soap and water.[3][4] Do not use organic solvents (ethanol/acetone) on skin, as they may increase transdermal absorption of the piperazinone.

Waste Disposal Logic

• Solid Waste: Dispose of contaminated weighing boats and wipes in Hazardous Solid Waste (labeled "Irritant/Acidic Organic Solid").

• Aqueous Waste: Adjust pH to neutral (pH 6-8) before disposal into aqueous waste streams, or dispose as "Acidic Organic Aqueous Waste" depending on facility EPA/local regulations.

References

• European Chemicals Agency (ECHA). Piperazine: Substance Information & Harmonized Classification.[6] Accessed February 21, 2026. [Link]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for Piperazine Hydrochloride Salts (General Safety). Accessed February 21, 2026. [Link]

• Occupational Safety and Health Administration (OSHA). Laboratory Safety Guidance: Chemical Hygiene Plan (29 CFR 1910.1450).[Link]

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